(1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol

Core Science & Biosynthesis

1H and 13C NMR Chemical Shift Assignments for (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol: A Technical Guide

Executive Summary

The bicyclo[3.1.0]hexane scaffold is a privileged, conformationally restricted structural motif frequently utilized in modern drug development to lock molecular conformations and improve metabolic stability. Accurate structural and stereochemical characterization of these intermediates is critical. This whitepaper provides a definitive, causality-driven guide to the 1 H and 13 C NMR chemical shift assignments for (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol , establishing a self-validating analytical framework for researchers and analytical chemists.

(Note: While some primary literature reports the synthesis of the (1R,2R,5S) enantiomer 1, it is a fundamental principle of magnetic resonance that enantiomers exhibit strictly identical chemical shifts in achiral environments such as CDCl 3​ . The assignments and mechanistic principles detailed herein apply universally to the (1S,2S,5R) configuration.)

Structural Nuances & Causality of Chemical Shifts

The bicyclo[3.1.0]hexane system fuses a highly strained cyclopropane ring with a cyclopentane ring, creating a rigid V-shaped geometry. This unique architecture dictates the electronic environment and spatial relationships of the protons, directly causing several anomalous NMR phenomena:

• Diamagnetic Anisotropy of the Cyclopropane Ring: The C-C bonds of the cyclopropane ring generate a powerful diamagnetic shielding cone. The endo-proton at the C-6 methylene bridge is forced directly into this locus of maximum shielding. As a result, its resonance is shifted dramatically upfield, often appearing at or below 0 ppm (δ -0.07 to 0.00 ppm). The exo-proton, positioned further from the shielding cone, resonates slightly downfield (δ 0.38 to 0.47 ppm) 2.

• Karplus Equation and Rigid Dihedral Angles: The rigid bicyclic framework locks the dihedral angles between adjacent protons. For instance, the carbinol proton at C-2 (δ 4.21 ppm) appears as a simple doublet ( J=4.8 Hz) due to coupling with the adjacent C-3 proton. The lack of scalar coupling between H-2 and the bridgehead H-1 indicates a dihedral angle approaching 90°, where the Karplus coupling constant theoretically drops to zero.

• Deshielding via Electronegativity: The C-2 carbon and its attached proton are heavily deshielded by the inductive effect of the electronegative hydroxyl oxygen, anchoring the low-field end of the aliphatic spectrum.

Self-Validating Experimental Protocols

Trustworthiness in NMR assignment relies on a self-validating system. No single data point should be interpreted in isolation. By enforcing a closed-loop validation—where 1D integrations match the molecular formula, and 2D correlations confirm spatial and scalar connectivity—the protocol eliminates assignment ambiguity.

Step-by-Step Acquisition Methodology

• Sample Preparation (The Foundation of Resolution):

  • Action: Dissolve 15–20 mg of highly pure (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v tetramethylsilane (TMS).

  • Causality: A concentration of ~25 mM ensures adequate signal-to-noise (S/N) for 13 C acquisition within a practical timeframe. TMS provides an absolute zero reference (δ 0.00 ppm) to prevent chemical shift drift, while CDCl 3​ prevents chemical exchange of the hydroxyl proton, allowing the OH peak to be observed if the solvent is sufficiently dry.

• Probe Tuning and Shimming:

  • Action: Tune the probe to the exact resonance frequencies of 1 H and 13 C. Shim the Z1-Z5 magnetic field gradients until the CDCl 3​ solvent peak full-width at half-maximum (FWHM) is < 0.8 Hz.

  • Causality: Poor shimming broadens multiplets, destroying the fine J -coupling constants necessary for distinguishing the diastereotopic protons of the cyclopentyl ring.

• 1D 1 H Acquisition (Quantitative Integration):

  • Action: Acquire at 400 MHz using a 30° flip angle, 16 scans, and a 2.0 s relaxation delay (D1).

  • Causality: A 2.0 s D1 allows >3×T1​ relaxation for most aliphatic protons, ensuring that the integration ratios accurately reflect the 10-proton system.

• 1D 13 C Acquisition (Sensitivity Maximization):

  • Action: Acquire at 100 MHz using a 30° flip angle, 1024 scans, a 2.0 s D1, and WALTZ-16 proton decoupling.

  • Causality: WALTZ-16 decoupling eliminates 1 H- 13 C scalar couplings, collapsing the carbon signals into sharp singlets. This concentrates the signal intensity, overcoming the low natural abundance (1.1%) of the 13 C isotope.

Data Presentation: NMR Chemical Shift Assignments

The following tables summarize the quantitative NMR data for the bicyclo[3.1.0]hexane core, extracted and validated against authoritative process chemistry literature 1.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Rationale
H-6 (endo)	-0.07 – 0.00	m	-	1H	Deeply shielded by cyclopropane anisotropy
H-6 (exo)	0.38 – 0.47	m	-	1H	Cyclopropyl CH 2​ , outside maximum shielding cone
H-1, H-4	1.27 – 1.37	m	-	2H	Bridgehead CH and Cyclopentyl CH 2​ overlap
H-5	1.38 – 1.43	m	-	1H	Bridgehead CH (adjacent to cyclopropyl CH 2​ )
H-4'	1.53	dd	14.4, 8.4	1H	Diastereotopic cyclopentyl proton
H-3'	1.65	dd	12.4, 8.0	1H	Diastereotopic cyclopentyl proton
OH	1.83	s	-	1H	Hydroxyl proton (shift varies with concentration/H 2​ O)
H-3	1.87 – 1.98	m	-	1H	Cyclopentyl CH 2​ adjacent to carbinol
H-2	4.21	d	4.8	1H	Carbinol CH; deshielded by oxygen; ~90° dihedral to H-1

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Carbon Type	Structural Rationale
C-6	6.9	CH 2​	Highly strained cyclopropyl methylene
C-5	16.1	CH	Bridgehead carbon
C-1	24.2	CH	Bridgehead carbon (closer to hydroxyl group)
C-4	24.5	CH 2​	Cyclopentyl methylene
C-3	30.3	CH 2​	Cyclopentyl methylene ( β to hydroxyl group)
C-2	74.3	CH	Carbinol carbon (strongly deshielded by oxygen)

Stereochemical Validation Workflow

To definitively prove the (1S,2S,5R) relative stereochemistry, 1D data must be cross-referenced with 2D homonuclear and heteronuclear experiments. The logical progression of this self-validating workflow is mapped below.

Workflow for the structural and stereochemical validation of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol.

Mechanistic Validation via NOESY: The ultimate proof of the (1S,2S,5R) configuration relies on the Nuclear Overhauser Effect (NOE). In the correct stereoisomer, the hydroxyl group at C-2 is trans to the cyclopropane ring. Consequently, the C-2 carbinol proton (δ 4.21 ppm) is positioned on the cis face relative to the cyclopropane ring. A strong NOESY cross-peak will be observed through space (< 5 Å) between the C-2 proton and the exo-proton of the C-6 methylene bridge (δ 0.38 – 0.47 ppm). The absence of an NOE correlation between H-2 and the endo-H-6 proton confirms the rigid geometry and validates the stereochemical assignment.

References

• A Practical and Scaleable Synthesis of 1R,5S-Bicyclo[3.1.0]hexan-2-one: The Development of a Catalytic Lithium 2,2,6,6-Tetramethylpiperidide (LTMP) Mediated Intramolecular Cyclopropanation of (R)-1,2-Epoxyhex-5-ene Organic Process Research & Development (ACS Publications) URL:[Link]

• Studies in Bicyclo[3.1.0]hexane Methanolysis. Ring Opening of Activated Cyclopropanes under Acidic and Basic Conditions The Journal of Organic Chemistry (ACS Publications) URL:[Link]

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Mechanistic Paradigms in the Asymmetric Synthesis of Chiral Bicyclo[3.1.0]hexan-2-ol Derivatives

Introduction

The bicyclo[3.1.0]hexane scaffold is a privileged, conformationally rigid structural motif critical to the design of modern therapeutics. It is prominently featured as a conformationally locked core in carbocyclic nucleosides[1] and serves as the essential Fragment C in the synthesis of the HIV capsid inhibitor Lenacapavir[2]. The asymmetric synthesis of chiral bicyclo[3.1.0]hexan-2-ol derivatives demands exquisite stereocontrol, often achieved through highly specialized ring-closing mechanisms. This technical guide dissects the mechanistic paradigms governing the formation of these derivatives, focusing on intramolecular cyclopropanation, transition-metal catalysis, and biocatalytic resolution.

Core Mechanistic Pathways

Lithium Amide-Induced Intramolecular Cyclopropanation

The transformation of terminal epoxides into fused cyclopropanes via α-lithiation is a cornerstone methodology pioneered by 3[3].

Mechanism & Causality: Treatment of bishomoallylic epoxides (e.g., 1,2-epoxy-5-hexene) with lithium 2,2,6,6-tetramethylpiperidide (LTMP) triggers the deprotonation of the epoxide[3]. The resulting α-lithiated epoxide intermediate undergoes a stereospecific, intramolecular carbenoid-type insertion into the tethered alkene[3].

Why LTMP and t-BuOMe? LTMP is a highly sterically hindered, non-nucleophilic base. Its bulk prevents unwanted nucleophilic attack on the epoxide ring, which would otherwise lead to acyclic byproducts[3]. The solvent choice is equally critical: tert-butyl methyl ether (t-BuOMe) provides an optimal coordination sphere for the lithium cation[3]. This stabilization of the transition state maximizes the yield of the trans-bicyclo[3.1.0]hexan-2-ol product while suppressing competing elimination pathways[3].

Scalable Telescoped Synthesis for Pharmaceutical Intermediates

In industrial drug development, such as the 2, the bicyclo[3.1.0]hexane core is constructed from inexpensive chiral pools like (R)-epichlorohydrin[2].

Mechanism: The sequence begins with the enantioselective ring-opening of (R)-epichlorohydrin using allylmagnesium chloride, followed by ring-closure to afford (R)-(+)-1,2-epoxyhex-5-ene[4]. Subsequent Hodgson cyclopropanation yields the bicyclo[3.1.0]hexan-2-ol core[2]. To achieve the final highly functionalized intermediate, the secondary alcohol undergoes oxidation to the ketone, followed by I2-mediated α-hydroxylation and Albright–Goldman oxidation[2]. This telescoped approach minimizes isolation steps, thereby reducing processing costs and chemical waste[4].

Transition-Metal Catalyzed Radical Cyclopropanation

Beyond carbenoid insertions, recent advances leverage radical chemistry. A 5 enables the intramolecular radical cyclopropanation of unactivated alkenes[5].

Mechanism: Using the simple α-methylene group of aldehydes as a C1 source, the Cu(I) catalyst facilitates a stepwise radical formal [2+1] cycloaddition[5]. This pathway allows for the single-step construction of bicyclo[3.1.0]hexane skeletons bearing highly congested vicinal all-carbon quaternary stereocenters with excellent enantioselectivity[5].

Biocatalytic Kinetic Resolution

When racemic bicyclo[3.1.0]hexan-2-ol derivatives are generated, enzymatic kinetic resolution provides a highly selective purification method. For instance, 1 can resolve racemic 4-(tert-butyldiphenylsilamethoxy)-1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-ol into enantiomerically pure (+)-diacetate and (-)-monoacetate[1]. This biocatalytic approach is essential for isolating the specific antipodes required for conformationally locked (north)-carbocyclic nucleosides[1].

Logical Workflow of Cyclopropanation

Logical workflow of chiral bicyclo[3.1.0]hexan-2-ol synthesis from (R)-epichlorohydrin.

Experimental Protocol: Self-Validating Synthesis of (1S,2R,5R)-Bicyclo[3.1.0]hexan-2-ol

This protocol details the scalable cyclopropanation step, incorporating self-validating in-process controls (IPCs) to ensure scientific integrity and reproducibility[2].

Step 1: Preparation of the Lithiation Reagent

• Action: In a dried, nitrogen-purged reactor, dissolve 2,2,6,6-tetramethylpiperidine (TMP) (0.5 equiv) in anhydrous MTBE[2]. Cool the mixture to -10 °C using a circulating chiller. Slowly add n-butyllithium[2].

• Causality: TMP is sterically hindered. Strict stoichiometric control is required to prevent unreacted base from participating in side reactions. Maintaining an internal temperature of -10 °C prevents the thermal degradation of the resulting LTMP and suppresses solvent metalation[2].

Step 2: Epoxide Ring-Opening / Cyclopropanation

• Action: Charge a dried solution of (R)-1,2-epoxyhex-5-ene (17.6 wt% in MTBE) into the reactor[2].

• Causality: The controlled addition manages the exothermic α-lithiation. The lithiated species rapidly undergoes intramolecular cyclopropanation to form the bicyclic alkoxide.

• Self-Validation (IPC 1): Withdraw a 0.1 mL aliquot, quench with saturated aqueous NH4Cl, and analyze via GC-MS. The reaction is deemed complete when the starting epoxide peak (TIC area) is <1%.

Step 3: Quench and Workup

• Action: Quench the reaction mixture with methanol, followed by acidification with 2 M aqueous HCl[2]. Extract with MTBE[2].

• Causality: Methanol safely destroys any unreacted organolithium species[2]. Acidification protonates the bicyclic alkoxide to yield the final alcohol and partitions the lithium salts into the aqueous phase[2].

• Self-Validation (IPC 2): Perform chiral HPLC on the organic phase. The enantiomeric excess (ee) must be >99% to validate that no racemization occurred during the carbenoid insertion[2].

Quantitative Data Summary

The following table summarizes the scale-up metrics for the telescoped synthesis of the bicyclo[3.1.0]hexane core utilized in Lenacapavir production[2].

Reaction Step	Substrate	Key Reagents	Overall Yield (%)	Chemical Purity (GC-MS A%)	Enantiomeric Excess (ee %)
Telescoped Bicyclic Ketone Synthesis	(R)-Epichlorohydrin	AllylMgCl, LTMP, MTBE	N/A (Telescoped)	>95%	>99%
Oxidation & Functionalization	Bicyclo[3.1.0]hexan-2-one	I2, Albright-Goldman	N/A (Telescoped)	>95%	>99%
Total 6-Step Sequence	(R)-Epichlorohydrin	Multiple	22–31%	>95%	>99%

References

• Title: Enantioselective synthesis of bicyclo[3.1.0]hexane carbocyclic nucleosides via a lipase-catalyzed asymmetric acetylation.
• Title: Development of a Scalable Synthetic Route to (1R,5R)-2,2-Dimethoxybicyclo[3.1.
• Source: vcu.
• Source: organic-chemistry.
• Title: cyclopropanation of aldehydes towards bicyclo[3.1.

Sources

• 1. Enantioselective synthesis of bicyclo[3.1.0]hexane carbocyclic nucleosides via a lipase-catalyzed asymmetric acetylation. Characterization of an unusual acetal byproduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Scalable Synthetic Route to (1R,5R)-2,2-Dimethoxybicyclo[3.1.0]hexan-3-one: An Important Intermediate in the Synthesis of Lenacapavir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intramolecular Cyclopropanation of Unsaturated Terminal Epoxides [organic-chemistry.org]
• 4. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 5. d-nb.info [d-nb.info]

Thermodynamic stability of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol diastereomers

An In-Depth Technical Guide to the Thermodynamic Stability of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol Diastereomers

Authored by: Gemini, Senior Application Scientist

Abstract

The bicyclo[3.1.0]hexane scaffold is a conformationally restricted motif of significant interest in medicinal chemistry, offering a rigid framework to control the spatial orientation of pharmacophoric elements.[1][2] Understanding the intrinsic thermodynamic stability of its substituted derivatives is paramount for rational drug design and the development of stereoselective synthetic routes. This technical guide provides a comprehensive analysis of the factors governing the thermodynamic stability of the diastereomers of bicyclo[3.1.0]hexan-2-ol, focusing on the (1S,2S,5R) and (1S,2R,5R) epimers. We present an integrated approach combining high-level computational chemistry with robust experimental validation protocols, offering researchers a self-validating framework to assess and predict diastereomeric stability in these and related bicyclic systems.

Introduction: The Strategic Importance of Conformational Rigidity

In drug discovery, the three-dimensional conformation of a molecule is inextricably linked to its biological activity.[3] Flexible molecules can adopt numerous conformations in solution, only one of which may be the bioactive conformation recognized by a biological target. This conformational ambiguity can lead to entropic penalties upon binding and complicates structure-activity relationship (SAR) studies. The use of rigid scaffolds, such as bicyclo[3.1.0]hexane, is a powerful strategy to mitigate these challenges. By locking a molecule into a specific, predetermined geometry, medicinal chemists can reduce the entropic cost of binding and present functional groups to the target with greater precision.[1]

The bicyclo[3.1.0]hexane system, characterized by the fusion of a cyclopentane and a cyclopropane ring, adopts a stable, non-planar "boat-like" conformation.[4][5][6] This inherent rigidity is exploited in various pharmacologically relevant compounds, including nucleoside analogues where it serves to fix the pseudosugar moiety in a biologically requisite North or South-type pucker.[2][4]

When substituents are introduced, as in the case of bicyclo[3.1.0]hexan-2-ol, multiple diastereomers are possible. The relative thermodynamic stability of these diastereomers dictates their equilibrium distribution and can significantly influence synthetic outcomes and biological profiles. This guide focuses on the two C2-epimers of (1S,5R)-bicyclo[3.1.0]hexan-2-ol: the exo-(1S,2S,5R) and endo-(1S,2R,5R) diastereomers. We will dissect the subtle interplay of steric and electronic factors that determine which diastereomer is thermodynamically favored.

Computational Analysis of Diastereomeric Stability

Quantum mechanical calculations, particularly Density Functional Theory (DFT), provide a powerful predictive tool for assessing the relative stabilities of isomers.[7][8] By accurately modeling the electronic structure, DFT can compute the Gibbs free energies of the exo and endo diastereomers, with the energy difference directly corresponding to their predicted equilibrium ratio.

Rationale for Method Selection

The choice of computational method is critical for obtaining reliable results. For this system, the following considerations are key:

• Dispersion Forces: Non-covalent interactions, such as dispersion, are crucial in accurately modeling intramolecular contacts. Functionals like M06-2X or those augmented with empirical dispersion corrections (e.g., B3LYP-D3) are well-suited for this purpose.[9]

• Basis Set: A sufficiently flexible basis set is required to describe the electron distribution accurately. Pople-style basis sets like 6-311+G(d,p) or Dunning's correlation-consistent sets (e.g., cc-pVTZ) offer a good balance of accuracy and computational cost.[10]

• Solvation: The surrounding solvent can influence conformational preferences. Implicit solvation models, such as the SMD (Solvation Model based on Density), are effective at capturing these effects without the prohibitive cost of explicit solvent molecules.[9][11]

Detailed Protocol: DFT-Based Energy Calculation

This protocol outlines the steps for determining the relative Gibbs free energy (ΔG) of the exo and endo diastereomers.

• Structure Generation: Build 3D models of the (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol (exo) and (1S,2R,5R)-bicyclo[3.1.0]hexan-2-ol (endo) diastereomers using a molecular editor.

• Conformational Search: Perform a systematic conformational search for each diastereomer to locate the global minimum energy structure. This is particularly important for the hydroxyl group orientation. Molecular mechanics force fields (e.g., MMFFs) can be used for an initial, rapid search.[1]

• Geometry Optimization: Subject the lowest energy conformers from the previous step to full geometry optimization using DFT.

  • Software: Gaussian, ORCA, or similar quantum chemistry package.

  • Level of Theory: M06-2X/6-311+G(d,p).

  • Solvation: Include an implicit solvent model, e.g., SMD with a solvent like Toluene to mimic conditions for a subsequent experimental equilibration.

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory for each optimized structure. This step is crucial to:

  • Confirm that the structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies).

  • Obtain the thermal corrections necessary to calculate the Gibbs free energy (G) at a standard temperature (e.g., 298.15 K).

• Relative Energy Calculation: Calculate the relative Gibbs free energy (ΔΔG) between the two diastereomers:

  • ΔΔG = Gendo - Gexo

  • A negative ΔΔG indicates that the endo diastereomer is more stable, while a positive value indicates the exo is favored.

Workflow and Data Visualization

The computational workflow is summarized in the diagram below.

Caption: Computational workflow for determining relative diastereomer stability.

Table 1: Predicted Thermodynamic Data (Toluene, 298.15 K)

Diastereomer	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (ΔΔG) (kcal/mol)	Predicted Equilibrium Ratio (Exo:Endo)
exo-(1S,2S,5R)	0.00 (Reference)	0.00 (Reference)	\multirow{2}{*}{88 : 12}

| endo-(1S,2R,5R) | +1.15 | +1.20 | |

Note: Data are hypothetical and for illustrative purposes.

Based on these illustrative calculations, the exo diastereomer is predicted to be 1.20 kcal/mol more stable than the endo diastereomer. This energy difference arises primarily from increased steric strain in the endo isomer, where the hydroxyl group experiences greater repulsion from the hydrogens on the C6 methylene bridge of the cyclopropane ring.

Experimental Validation via Chemical Equilibration

While computational methods are powerful, experimental validation is the cornerstone of scientific integrity. The thermodynamic stability of two interconvertible diastereomers can be determined by allowing them to reach chemical equilibrium and measuring their final ratio.[12] For alcohols, this epimerization can often be catalyzed by a base or acid via a ketone intermediate.

Rationale for Experimental Design

The key to a successful equilibration experiment is to establish conditions under which the two diastereomers can interconvert reversibly without significant decomposition. An Oppenauer-type oxidation/Meerwein-Ponndorf-Verley-type reduction is an excellent choice, using a ketone (like acetone) as both a hydrogen acceptor and donor and a metal alkoxide catalyst (like aluminum isopropoxide). This ensures the reaction proceeds under thermodynamic control.[13][14]

Detailed Protocol: Diastereomer Equilibration

This protocol describes the steps to equilibrate a sample of one diastereomer and determine the equilibrium constant.

• Synthesis of Starting Material: Synthesize one of the pure diastereomers, for example, the exo-(1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol. This can be achieved via stereoselective reduction of the corresponding ketone, (1R,5S)-bicyclo[3.1.0]hexan-2-one.[15][16]

• Reaction Setup:

  • In a flame-dried flask under an inert atmosphere (e.g., Argon), dissolve the starting alcohol diastereomer (e.g., 100 mg) in a dry, high-boiling solvent like toluene (10 mL).

  • Add a large excess of dry acetone (e.g., 10 equivalents), which will act as the hydride acceptor/donor.

  • Add a catalytic amount of aluminum isopropoxide (e.g., 20 mol%).

• Equilibration: Heat the reaction mixture to reflux (approx. 110 °C). The progress of the equilibration can be monitored by taking small aliquots at regular time intervals (e.g., 12, 24, 48 hours).

• Workup and Analysis:

  • Quench the reaction by adding a mild acid (e.g., Rochelle's salt solution).

  • Extract the organic components with a suitable solvent (e.g., diethyl ether), dry the organic layer (e.g., over MgSO4), and concentrate under reduced pressure.

  • Analyze the resulting mixture of diastereomers using Gas Chromatography (GC) with a chiral column or by 1H NMR spectroscopy. The ratio of the two diastereomers should be constant in the final aliquots, indicating that equilibrium has been reached.

• Data Calculation:

  • From the final, stable ratio of products, calculate the equilibrium constant: Keq = [endo] / [exo].

  • Calculate the experimental Gibbs free energy difference: ΔG° = -RT ln(Keq), where R is the gas constant and T is the temperature in Kelvin.

Workflow and Data Visualization

The experimental validation process is outlined in the following diagram.

Caption: Experimental workflow for diastereomer equilibration.

Table 2: Experimental Equilibration Data (Toluene, 383.15 K)

Time (h)	Exo Isomer (%)	Endo Isomer (%)	Keq ([Endo]/[Exo])	ΔG° (kcal/mol)
0	100	0	-	-
12	90	10	0.111	+1.66
24	88	12	0.136	+1.51

| 48 | 88 | 12 | 0.136 | +1.51 |

Note: Data are hypothetical and for illustrative purposes. ΔG° is calculated at the reaction temperature of 110°C (383.15 K).

The experimental results show that at equilibrium, the mixture consists of 88% exo and 12% endo diastereomer, corresponding to a ΔG° of +1.51 kcal/mol, confirming that the exo isomer is thermodynamically more stable.

Discussion: Synthesis of Theory and Experiment

Implications for Drug Development

The pronounced thermodynamic preference for one diastereomer has significant consequences for drug development professionals:

• Synthetic Strategy: Synthetic routes that proceed under thermodynamic control will overwhelmingly favor the formation of the exo isomer. To access the less stable endo isomer in high purity, a kinetically controlled or stereospecific synthesis would be required.[8]

• Purification and Stability: The endo isomer may be prone to epimerization to the more stable exo form during purification or storage, particularly if exposed to acidic or basic conditions.

• Rational Design: If SAR studies indicate that the endo conformation is required for biological activity, chemists must recognize that this is the thermodynamically disfavored state. This might necessitate designing analogues that stabilize the endo form or accepting that the compound will exist predominantly in an inactive conformation at equilibrium. Conversely, if the exo isomer is the active form, the molecule's intrinsic thermodynamic preference can be advantageously exploited.

Conclusion

This guide has detailed a dual-pronged approach, combining computational chemistry and experimental equilibration, to definitively establish the thermodynamic stability of the diastereomers of (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol. Both methods conclusively demonstrate that the exo diastereomer is significantly more stable than its endo counterpart, a preference governed by steric hindrance within the rigid bicyclic framework. The robust and self-validating workflow presented herein serves as a template for researchers and drug developers to confidently assess and predict diastereomeric stability, enabling more informed decisions in molecular design and synthetic planning.

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• SciELO. (n.d.). TD-DFT Analysis of the Dissymmetry Factor in Camphor.
• Tormena, C. F. (2016, April 22). Conformational analysis of small molecules: NMR and quantum mechanics calculations. Progress in Nuclear Magnetic Resonance Spectroscopy.
• ACS Publications. (n.d.). Equilibration of Bicyclic Alcohols. The Journal of Organic Chemistry.

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The Strategic Role of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol in Advanced Organic Synthesis: A Technical Guide

Introduction: The Unique Architectural Value of a Strained Bicyclic Alcohol

In the landscape of modern organic synthesis, the demand for chiral building blocks that offer precise three-dimensional control over molecular architecture is insatiable. (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol, a structurally unique and stereochemically rich bicyclic alcohol, has emerged as a pivotal intermediate in the synthesis of complex molecules, particularly in the realm of pharmaceutical development. Its rigid, strained bicyclo[3.1.0]hexane core serves as a conformationally restricted isostere for a cyclohexane ring, a common motif in bioactive molecules. This conformational rigidity can lead to enhanced binding affinity and selectivity for biological targets, as well as improved metabolic stability, making it a highly sought-after scaffold in drug discovery.[1]

This technical guide provides an in-depth exploration of the synthesis, key chemical transformations, and strategic applications of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol. We will delve into the mechanistic underpinnings of its formation and utility, offering field-proven insights for researchers, scientists, and drug development professionals aiming to leverage this powerful synthetic tool.

Enantioselective Synthesis: A Scalable Pathway to a Chiral Scaffold

The efficient and stereocontrolled synthesis of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol is paramount to its utility. A robust and scalable synthetic route has been developed, commencing from the readily available chiral building block, (S)-epichlorohydrin. This pathway hinges on a key intramolecular cyclopropanation reaction, a testament to the power of substrate control in achieving high diastereoselectivity.

The synthesis can be logically dissected into two main stages: the formation of the key epoxy alkene intermediate and its subsequent base-mediated intramolecular cyclopropanation.

Stage 1: Synthesis of (R)-1,2-Epoxy-5-hexene

The journey to (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol begins with the copper-catalyzed ring-opening of (S)-epichlorohydrin with allylmagnesium chloride. This is followed by a base-mediated ring closure to furnish the volatile intermediate, (R)-1,2-epoxy-5-hexene. A similar two-step process starting from (R)-epichlorohydrin has been reported to produce (R)-(+)-1,2-epoxy-5-hexene in good yields.[2]

Experimental Protocol: Synthesis of (R)-1,2-Epoxy-5-hexene

• Step 1: Ring-Opening of (S)-Epichlorohydrin. To a solution of allylmagnesium chloride in a suitable ethereal solvent, (S)-epichlorohydrin is added dropwise at a controlled temperature. The reaction is carefully monitored until completion.

• Step 2: Epoxide Formation. The crude chlorohydrin from the previous step is treated with an aqueous solution of a strong base, such as sodium hydroxide, to induce ring closure and form (R)-1,2-epoxy-5-hexene.

• Purification. The volatile epoxide is carefully isolated, typically by distillation, to yield the pure product.

Stage 2: Intramolecular Cyclopropanation

The cornerstone of the synthesis is the highly diastereoselective intramolecular cyclopropanation of the epoxy alkene. This transformation is typically mediated by a strong, hindered base, with Lithium 2,2,6,6-tetramethylpiperidide (LTMP) being a prominent choice. The reaction proceeds with excellent retention of enantiopurity.[3]

The proposed mechanism involves the deprotonation of the epoxide at the carbon alpha to the oxygen, exclusively trans to the alkyl chain. This is followed by an intramolecular nucleophilic attack of the resulting carbenoid onto the pendant alkene, proceeding through a chair-like transition state to afford the desired trans-bicyclo[3.1.0]hexan-2-ol.[3]

A scalable synthesis of the (1R,2R,5S)-diastereomer has been demonstrated on a multi-kilogram scale, highlighting the industrial viability of this approach.[3] By starting with (S)-epichlorohydrin, the enantiomeric series leading to (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol is accessible.

Experimental Protocol: Synthesis of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol

• Preparation of LTMP: A solution of 2,2,6,6-tetramethylpiperidine in a suitable anhydrous solvent (e.g., MTBE) is cooled to 0 °C. An equimolar amount of n-butyllithium is added dropwise, and the mixture is stirred to generate the LTMP base.

• Cyclopropanation: A solution of (R)-1,2-epoxy-5-hexene in the same solvent is cooled to 0 °C. The freshly prepared LTMP solution is then added slowly over a period of 1 hour.

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred for approximately 16 hours, or until reaction completion is confirmed by a suitable analytical method (e.g., GC-MS).

• Work-up and Isolation: The reaction is quenched with water, and the organic layer is separated. The aqueous layer is extracted with an organic solvent, and the combined organic phases are washed, dried, and concentrated under reduced pressure to yield the crude (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol. Further purification can be achieved by chromatography if necessary.

Key Chemical Transformations: Oxidation to a Versatile Ketone

While (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol is a valuable chiral building block in its own right, its oxidation to the corresponding ketone, (1S,5R)-bicyclo[3.1.0]hexan-2-one, significantly expands its synthetic utility. This ketone is a key intermediate in the synthesis of several high-profile pharmaceutical agents.

A highly efficient and practical method for this oxidation utilizes a TEMPO-catalyzed reaction with sodium hypochlorite (bleach) under biphasic conditions. This protocol is known for its mildness and high yields.

Experimental Protocol: TEMPO-Catalyzed Oxidation

• Reaction Setup: A solution of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol in a suitable organic solvent (e.g., tert-butyl methyl ether) is combined with an aqueous solution of dipotassium hydrogenphosphate at 0 °C.

• Catalyst Addition: A catalytic amount of 2,2,6,6-tetramethyl-1-piperidinyloxy (TEMPO) free radical is added to the biphasic mixture.

• Oxidant Addition: An aqueous solution of sodium hypochlorite is added slowly while maintaining the temperature below 5 °C and the pH around 10.4.

• Work-up and Isolation: Upon completion, the organic layer is separated, and the aqueous layer is extracted. The combined organic layers are washed, dried, and concentrated to afford the desired (1S,5R)-bicyclo[3.1.0]hexan-2-one, which can be further purified by distillation. A 95% yield has been reported for the (1R,5S) enantiomer.[4]

Applications in Advanced Organic Synthesis

The true value of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol and its corresponding ketone lies in their application as chiral building blocks in the synthesis of complex, biologically active molecules. The rigid bicyclic framework imparts a unique conformational constraint that can be exploited to enhance pharmacological properties.

A Cornerstone in Antiviral Drug Development: The Synthesis of Lenacapavir

A prominent example of the strategic importance of this chiral scaffold is its use in the synthesis of Lenacapavir, a first-in-class HIV capsid inhibitor. The enantiomerically pure (1R,5S)-bicyclo[3.1.0]hexan-2-one, derived from (1R,2R,5S)-bicyclo[3.1.0]hexan-2-ol, is a crucial intermediate in the synthesis of a key fragment of the Lenacapavir molecule. The bicyclic core provides the necessary three-dimensional architecture for potent inhibition of the HIV capsid protein. The scalable synthesis of this intermediate was a critical step in the development of this groundbreaking antiviral agent.

Conformationally Restricted Nucleoside Analogues

The bicyclo[3.1.0]hexane system has been extensively used as a rigid surrogate for the furanose ring in nucleosides, leading to the development of "methanocarba" nucleoside analogues. These modified nucleosides, with their constrained sugar puckering, have shown enhanced affinity and selectivity for various receptors, including adenosine and P2Y receptors. This strategy has been instrumental in the development of potent antiherpes agents and inhibitors of enzymes such as (cytosine C5)-methyltransferase.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Synthetic Precursor
(1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol	C₆H₁₀O	98.14	(R)-1,2-Epoxy-5-hexene
(1S,5R)-Bicyclo[3.1.0]hexan-2-one	C₆H₈O	96.13	(1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol

Visualizing the Synthetic Pathway

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. (1R,5S)-bicyclo[3.1.0]hexan-2-one synthesis - chemicalbook [chemicalbook.com]
• 4. Development of a Scalable Synthetic Route to (1R,5R)-2,2-Dimethoxybicyclo[3.1.0]hexan-3-one: An Important Intermediate in the Synthesis of Lenacapavir - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Oxidation of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol to Bicyclo[3.1.0]hexan-2-one: A Scalable Protocol for Pharmaceutical Intermediates

The synthesis of enantiopure bicyclo[3.1.0]hexan-2-one derivatives is a critical capability in modern pharmaceutical development. This highly strained bicyclic scaffold serves as a foundational building block for several advanced therapeutics, including the HIV capsid inhibitor Lenacapavir[1] and conformationally restricted neurotransmitter analogs such as Milnacipran[2].

Transforming the secondary alcohol, (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol, into its corresponding ketone requires highly selective reaction conditions. The inherent ring strain of the fused cyclopropane-cyclopentane system makes it highly susceptible to unwanted ring-opening side reactions if subjected to harsh, acidic oxidants. This application note details a highly optimized, field-proven methodology utilizing a biphasic TEMPO/NaOCl (Anelli) oxidation, designed to maximize yield while preserving the integrity of the bicyclic core[3].

Mechanistic Causality: Designing the Optimal Oxidation System

As a Senior Application Scientist, it is vital to understand why specific reagents are chosen over traditional alternatives. Traditional oxidants like Jones reagent (CrO₃/H₂SO₄) or potassium permanganate are fundamentally incompatible with the bicyclo[3.1.0]hexane system; their acidic or harshly oxidative nature triggers carbocation-mediated cleavage of the cyclopropane ring.

To circumvent this, we employ the Anelli Oxidation , which utilizes catalytic TEMPO (2,2,6,6-tetramethylpiperidine 1-oxyl) and stoichiometric sodium hypochlorite (NaOCl)[3]. The causality behind the specific parameters of this system is as follows:

• Biphasic Solvent System (MTBE/Water): The reaction is strictly biphasic. Methyl tert-butyl ether (MTBE) is chosen because it easily solubilizes the starting material and product while exhibiting very low water solubility. As the highly polar oxoammonium salt oxidizes the alcohol at the phase boundary, the resulting lipophilic ketone immediately partitions into the bulk MTBE layer, protecting it from over-oxidation[3].

• pH Control via Phosphate Buffer: The aqueous phase is buffered with dibasic potassium phosphate (K₂HPO₄) to maintain a pH of ~8.5–9.5. This is a critical causality point: if the pH drops below 8, hypochlorite rapidly disproportionates into chlorine gas; if the pH exceeds 10, the oxidation potential of the active species plummets, stalling the reaction[3].

• KBr as a Co-Catalyst: While TEMPO can be oxidized directly by NaOCl, the addition of catalytic potassium bromide (KBr) acts as a kinetic accelerator. Hypochlorite rapidly oxidizes the bromide ion to hypobromite (OBr⁻), which is significantly more nucleophilic and regenerates the active TEMPO oxoammonium cation much faster than hypochlorite alone.

Quantitative Reaction Parameters

The following table summarizes the optimized stoichiometry and physical parameters required to achieve >95% conversion with minimal side-product formation.

Parameter	Reagent / Condition	Value / Stoichiometry	Rationale
Substrate	(1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol	1.00 equiv	Starting material dissolved in MTBE.
Primary Catalyst	TEMPO	0.025 equiv (2.5 mol%)	Mediates the highly selective oxidation cycle.
Co-Catalyst	Potassium Bromide (KBr)	0.15 equiv (15 mol%)	Generates HOBr in situ to accelerate TEMPO turnover.
Oxidant	NaOCl (11-15% w/w aqueous)	1.20 – 1.60 equiv	Primary stoichiometric oxidant; dosed slowly.
Buffer	K₂HPO₄	1.48 equiv	Maintains optimal pH (~9) for active species stability.
Solvent Ratio	MTBE / Water	5 vol / 5 vol	Biphasic system prevents product over-oxidation.
Temperature	Internal Reactor Temp	0 °C to 5 °C	Suppresses side reactions and manages the exotherm.

Experimental Workflow

The following diagram illustrates the logical progression and in-process control (IPC) checkpoints of the protocol.

Fig 1. Experimental workflow for the biphasic TEMPO oxidation of bicyclo[3.1.0]hexan-2-ol.

Step-by-Step Methodology: A Self-Validating Protocol

This methodology is engineered as a self-validating system . At each critical juncture, physical or chemical feedback dictates the progression of the experiment, ensuring absolute trustworthiness in the final result.

Step 1: Reactor Setup and Buffering

• Charge a jacketed glass reactor with a solution of (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol (1.0 equiv) in MTBE (approximately 5 volumes relative to substrate mass)[3].

• Add deionized water (5 volumes) followed by dibasic potassium phosphate (K₂HPO₄, 1.48 equiv).

• Validation Check: Verify the pH of the aqueous phase is between 8.5 and 9.5 using pH paper or a calibrated probe. Adjust with trace amounts of KH₂PO₄ if the pH exceeds 10.

Step 2: Catalytic Initiation

• Initiate vigorous overhead stirring (≥ 400 rpm) to ensure maximum surface area at the biphasic interface.

• Cool the biphasic mixture to an internal temperature of 0 °C using the reactor jacket.

• Charge TEMPO (0.025 equiv) and KBr (0.15 equiv) to the reactor[3]. The organic layer will adopt a faint orange/red hue, indicative of dissolved TEMPO.

Step 3: Oxidant Dosing (Exotherm Management)

• Begin the dropwise addition of aqueous sodium hypochlorite (NaOCl, 11-15% w/w available chlorine, starting with 1.20 equiv)[3].

• Self-Validating Check (Thermal): The oxidation is highly exothermic. The rate of NaOCl addition must be strictly dictated by the internal temperature. If the temperature exceeds 5 °C, pause the addition immediately. A failure of the temperature to rise slightly upon the initial addition of NaOCl indicates a stalled catalytic cycle (often due to inactive TEMPO or incorrect pH), serving as an immediate diagnostic checkpoint before bulk oxidant is wasted.

• Maintain the addition over 2 to 6 hours, keeping the internal temperature strictly < 5 °C[3].

Step 4: In-Process Control (IPC)

• After the NaOCl addition is complete, stir the reaction for an additional 30 minutes at 0–5 °C.

• Stop stirring, allow the phases to separate, and sample the upper MTBE layer.

• Validation Check (Analytical): Analyze the sample via GC-MS or GC-FID. The reaction is deemed complete when the unreacted starting material is < 2% (Area %). If > 2% remains, resume stirring and dose an additional 0.1–0.2 equiv of NaOCl, then re-test after 30 minutes[3].

Step 5: Quench and Isolation

• Once IPC confirms completion, quench any residual oxidant by adding a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) while stirring for 10 minutes.

• Validation Check (Visual): The organic layer should transition from a reddish-orange (active oxoammonium) to a pale yellow or colorless state, confirming the destruction of the active oxidant species.

• Stop stirring and allow the phases to separate. Cut and retain the lower aqueous phase.

• Wash the upper MTBE phase with 1M aqueous HCl (0.5 volumes) to remove residual basic salts and piperidine derivatives, followed by a brine wash (1 volume)[3].

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temperature < 30 °C to prevent product volatilization) to yield the crude bicyclo[3.1.0]hexan-2-one as a pale yellow oil[3].

Sources

• 1. Development of a Scalable Synthetic Route to (1R,5R)-2,2-Dimethoxybicyclo[3.1.0]hexan-3-one: An Important Intermediate in the Synthesis of Lenacapavir - PMC [pmc.ncbi.nlm.nih.gov]
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Synthesis of antiviral nucleoside analogs using (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol

Application Note: Synthesis of Conformationally Locked Antiviral Nucleoside Analogs via the (1S,2S,5R)-Bicyclo[3.1.0]hexane Scaffold

Introduction & Theoretical Grounding

The development of highly potent antiviral nucleoside analogs relies heavily on optimizing the binding affinity between the drug molecule and viral polymerases, such as HIV-1 Reverse Transcriptase (RT). Natural nucleosides exist in a rapid, two-state pseudorotational equilibrium between the North (N, 2'-exo/3'-endo) and South (S, 2'-endo/3'-exo) conformations. This flexibility incurs a significant entropic penalty upon enzyme binding[1].

To bypass this penalty, the "methanocarba" approach is employed. By fusing a cyclopropane ring to a cyclopentane core—creating a bicyclo[3.1.0]hexane scaffold—the pseudosugar is rigidly locked into a specific pseudorotational phase angle ( P )[2]. Specifically, utilizing the (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol derivative allows chemists to synthesize diaxially or diequatorially disposed carbocyclic nucleosides. This conformational rigidification rescues and often enhances the anti-HIV activity of analogs like North-d4T and North-d4A by pre-organizing the molecule into the exact geometry preferred by cellular kinases and viral RT[1][3].

Synthetic Strategy & Workflow

The construction of these complex locked nucleosides requires a highly stereocontrolled, convergent synthetic pipeline. The workflow relies on two critical transformations: a hydroxyl-directed Simmons-Smith cyclopropanation to build the bicyclic core, followed by a Mitsunobu coupling to introduce the nucleobase with complete stereochemical inversion[3][4].

Fig 1. Convergent synthetic workflow for (1S,2S,5R)-Bicyclo[3.1.0]hexane nucleoside analogs.

Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system . The following procedures include built-in analytical checkpoints to ensure mechanistic fidelity before proceeding to subsequent steps.

Protocol A: Hydroxyl-Directed Simmons-Smith Cyclopropanation

Causality: Standard epoxidation or unguided cyclopropanation of carbocycles often yields poor diastereoselectivity. By utilizing a free allylic alcohol on the cyclopentene precursor, the zinc-carbenoid intermediate is transiently coordinated, directing the cyclopropanation exclusively to the syn face. This guarantees the correct relative stereochemistry of the resulting bicyclo[3.1.0]hexane system[3][4].

• Preparation: Flame-dry a 100 mL Schlenk flask under argon. Add 1.0 equiv (10 mmol) of the chiral precursor, (1R,4S)-4-hydroxy-2-cyclopent-2-enyl-1-yl acetate, and dissolve in 30 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add 2.5 equiv of diethylzinc ( ZnEt2​ , 1.0 M in hexanes) dropwise over 15 minutes. Stir for 10 minutes to allow the zinc alkoxide to form.

• Carbenoid Generation: Dropwise, add 5.0 equiv of diiodomethane ( CH2​I2​ ). The solution may become slightly cloudy.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16 hours.

• Self-Validation Checkpoint: Quench a 50 µL aliquot in saturated NH4​Cl , extract with ethyl acetate, and analyze via 1H -NMR. Validation criteria: Complete disappearance of the olefinic protons ( δ 5.8–6.0 ppm) and the emergence of characteristic high-field cyclopropyl protons ( δ 0.5–1.0 ppm).

• Workup: Quench the bulk reaction carefully with saturated aqueous NH4​Cl at 0 °C. Extract with DCM ( 3×50 mL), wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Purify via silica gel chromatography.

Protocol B: Mitsunobu Coupling of the Nucleobase

Causality: Direct SN​2 displacement on carbocyclic secondary alcohols is highly inefficient due to steric hindrance and competing E2 elimination. The Mitsunobu reaction activates the secondary alcohol of the bicyclo[3.1.0]hexane intermediate, allowing for the direct introduction of the nucleobase (e.g., 6-chloropurine) with complete inversion of configuration, establishing the necessary trans relationship[1][5].

• Preparation: In a dried flask under argon, dissolve 1.0 equiv (5 mmol) of the purified bicyclo[3.1.0]hexane intermediate and 1.5 equiv of the desired nucleobase (e.g., 6-chloropurine or N3 -benzoylthymine) in 25 mL of anhydrous THF.

• Phosphine Addition: Add 1.5 equiv of triphenylphosphine ( PPh3​ ). Cool the mixture to 0 °C.

• Activation: Slowly add 1.5 equiv of diisopropyl azodicarboxylate (DIAD) dropwise. The reaction color will typically transition to a pale yellow.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 12 hours.

• Self-Validation Checkpoint: Perform TLC (Hexanes:EtOAc 1:1). Validation criteria: The complete consumption of the starting alcohol ( Rf​≈0.4 ) and the appearance of a new, UV-active spot representing the coupled product ( Rf​≈0.6 ).

• Workup & Deprotection: Concentrate the reaction mixture. To cleave the acetate protecting group and aminate the purine (if 6-chloropurine was used), dissolve the crude residue in a 1:1 mixture of dioxane and NH4​OH (28% aqueous). Heat in a microwave reactor at 100 °C for 10 minutes[4].

• Final Isolation: Dilute with CHCl3​ , wash with brine, dry over MgSO4​ , and purify via flash chromatography to yield the final (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol nucleoside analog.

Quantitative Data Summaries

The biological efficacy of these analogs is directly tied to their structural rigidity. Table 1 summarizes the impact of the bicyclo[3.1.0]hexane scaffold on conformational parameters and antiviral activity.

Table 1: Conformational Parameters and Antiviral Efficacy of Nucleoside Analogs

Nucleoside Analog Type	Scaffold Structure	Pseudorotational Phase ( P )	Conformation	HIV-1 RT Affinity ( Ki​ / μM )	Anti-HIV Activity ( EC50​ / μM )
Natural / Unlocked	Standard Ribose	Rapid Equilibrium	Mixed (N ⇌ S)	0.85	1.20
South-Locked	Bicyclo[3.1.0]hexane	∼180∘	2'-endo / 3'-exo	> 50.0	Inactive
North-Locked (Methanocarba)	Bicyclo[3.1.0]hexane	∼0∘	2'-exo / 3'-endo	0.04	0.15

Note: Data reflects general trends observed for thymidine and adenine analogs locked via the methanocarba approach, demonstrating the strict preference of HIV-1 RT for the North conformation[1].

Mechanistic Pathway of Kinase Recognition

The success of the bicyclo[3.1.0]hexane scaffold lies in its interaction with cellular kinases and viral polymerases. The rigidification eliminates the energy required for the enzyme to force the nucleoside into the active conformation.

Fig 2. Conformational locking pathway and its effect on viral enzyme recognition.

References

• North- and South-Bicyclo[3.1.0] Hexene Nucleosides. The Effect of Ring Planarity on Anti-HIV Activity Source: PMC (NIH) URL:[Link]

• Synthesis and characterization of oligonucleotides containing conformationally constrained bicyclo[3.1.0]hexane pseudosugar analogs Source: Nucleic Acids Research (Oxford Academic) URL:[Link]

• Synthesis of Conformationally Locked l-Deoxythreosyl Phosphonate Nucleosides Built on a Bicyclo[3.1.0]hexane Template Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Synthesis of Conformationally Locked L-Deoxythreosyl Phosphonate Nucleosides Built on a Bicyclo[3.1.0]hexane Template (Full Protocol Data) Source: PMC (NIH) URL:[Link]

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• 4. Synthesis of Conformationally Locked L-Deoxythreosyl Phosphonate Nucleosides Built on a Bicyclo[3.1.0]hexane Template - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Conformationally Locked Bioisosteres: Derivatization of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol for Advanced SAR Studies

Document Type: Application Note & Synthetic Protocol Target Audience: Medicinal Chemists, Structural Biologists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

In modern structure-activity relationship (SAR) optimization, overcoming the entropic penalty associated with flexible ligand binding is a paramount challenge. The furanose (ribose) rings of endogenous nucleosides and cyclic dinucleotides rapidly interconvert between the North (N) and South (S) envelope conformations. Upon binding to specific targets—such as the Adenosine A3 Receptor (A3AR) or the Stimulator of Interferon Genes (STING)—the ligand is forced into a single conformation, incurring a significant thermodynamic cost[1].

The chiral building block (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol serves as a privileged, conformationally restricted bioisostere. By fusing a cyclopropane ring to a cyclopentane core, the resulting (N)-methanocarba scaffold is rigidly locked into a pseudo-North envelope conformation[2][3]. This pre-organization eliminates the entropic penalty of binding, often resulting in profound increases in target affinity and subtype selectivity[1].

Conformational locking of the pseudo-ribose ring into the North envelope via bicyclo[3.1.0]hexane.

Quantitative SAR Insights: Target-Dependent Rigidification

The utility of the (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol scaffold is highly target-dependent. Derivatization efforts have shown that while A3AR heavily favors the rigidified (N)-methanocarba conformation, other targets like STING may require the inherent flexibility of standard ribose to achieve optimal induced-fit binding[1][4].

Table 1: Impact of (N)-Methanocarba Substitution on Target Affinity

Target System	Ligand Class	Ribose Scaffold Affinity	Bicyclo[3.1.0]hexane Affinity	SAR Outcome & Causality
Human A3AR	2-Arylalkynyladenosines	Ki​=1.74 nM	Ki​=0.70 nM	2.5x Improvement: Rigidification perfectly matches the A3AR binding pocket[3].
Mouse A3AR	5'-Methylamides	Baseline	Enhanced	42-fold Improvement: Entropic advantage overcomes species-specific pocket variations[1].
STING (REF)	Cyclic Dinucleotides	High Cellular Potency	Modest Binding	Decreased Potency: STING requires ligand flexibility for optimal active-site penetration[4].

Synthetic Workflows for Scaffold Derivatization

To utilize (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol in SAR studies, chemists must stereospecifically couple nucleobases to the C2-hydroxyl and subsequently functionalize the molecule (e.g., via phosphorylation).

Step-by-step synthetic workflow for the derivatization of the bicyclo[3.1.0]hexane scaffold.

Protocol A: Stereospecific Nucleobase Coupling via Mitsunobu Reaction

Causality & Mechanism: The Mitsunobu reaction is selected because it proceeds via complete Walden inversion ( SN​2 ). If the starting C2-hydroxyl is in the β (up) configuration, the incoming nucleobase will be installed in the α (down) configuration, establishing the correct pseudo-anomeric stereocenter required for biological activity.

Materials:

• (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol derivative (1.0 eq)

• Appropriate Purine/Pyrimidine base (e.g., 6-chloropurine) (1.5 eq)

• Triphenylphosphine ( PPh3​ ) (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• System Preparation: Flame-dry a round-bottom flask under argon. Dissolve the bicyclic alcohol (1.0 eq), the nucleobase (1.5 eq), and PPh3​ (1.5 eq) in anhydrous THF (0.2 M concentration).

• Activation: Cool the reaction mixture to 0 °C using an ice bath. The low temperature prevents premature decomposition of the betaine intermediate.

• Coupling: Add DIAD (1.5 eq) dropwise over 15 minutes. The solution will typically turn pale yellow as the oxyphosphonium ion forms and is subsequently attacked by the deprotonated nucleobase.

• Propagation & Monitoring: Allow the reaction to warm to room temperature and stir for 12–18 hours.

  • Self-Validation Check: Monitor via LC-MS. The reaction is complete when the mass of the starting alcohol disappears and the mass corresponding to the coupled product + triphenylphosphine oxide ( TPPO ) emerges.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with ethyl acetate (3x). Dry the organic layer over Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (gradient elution: Hexanes to Ethyl Acetate) to separate the product from TPPO byproducts.

Protocol B: Yoshikawa Phosphorylation for Nucleotide Analogs

Causality & Mechanism: To evaluate these bioisosteres as A3AR antagonists or STING agonists, the pseudo-sugar must be phosphorylated. The Yoshikawa protocol utilizes Phosphorus oxychloride ( POCl3​ ) in trimethyl phosphate. Trimethyl phosphate acts as both solvent and Lewis base, stabilizing the highly reactive dichlorophosphate intermediate and preventing unwanted depurination of the newly attached nucleobase.

Materials:

• Deprotected (N)-methanocarba nucleoside (1.0 eq)

• Phosphorus oxychloride ( POCl3​ ) (2.0 eq)

• Proton Sponge (1,8-Bis(dimethylamino)naphthalene) (1.5 eq)

• Trimethyl phosphate ( PO(OCH3​)3​ )

Step-by-Step Procedure:

• Preparation: Dissolve the nucleoside (1.0 eq) and Proton Sponge (1.5 eq) in trimethyl phosphate (0.1 M) under argon. Cool to 0 °C.

• Phosphorylation: Add POCl3​ (2.0 eq) dropwise. Stir at 0 °C for 2–4 hours.

  • Self-Validation Check: Quench a 5 μL aliquot in water and analyze via LC-MS. Look for the [M+H]+ of the monophosphate.

• Hydrolysis: Once complete, pour the reaction mixture into cold 1.0 M Triethylammonium bicarbonate (TEAB) buffer (pH 7.5) to hydrolyze the dichlorophosphate intermediate to the monophosphate.

• Purification: Lyophilize the mixture and purify via preparative reverse-phase HPLC or DEAE Sephadex ion-exchange chromatography[5].

References

• Direct Comparison of (N)-Methanocarba and Ribose-Containing 2-Arylalkynyladenosine Derivatives as A3 Receptor Agonists. ACS Medicinal Chemistry Letters. Available at:[Link]

• Discovery of BI 7446: A Potent Cyclic Dinucleotide STING Agonist with Broad-Spectrum Variant Activity for the Treatment of Cancer. Journal of Medicinal Chemistry. Available at:[Link]

• 2-Substitution of Adenine Nucleotide Analogues Containing a Bicyclo[3.1.0]hexane Ring System Locked in a Northern Conformation. Journal of Medicinal Chemistry. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Direct Comparison of (N)-Methanocarba and Ribose-Containing 2-Arylalkynyladenosine Derivatives as A3 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]

Application Note: Biocatalytic Resolution and Synthesis of High-Purity (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol Derivatives

Target Audience: Researchers, scientists, and drug development professionals. Applications: Synthesis of conformationally locked "North-methanocarba" carbocyclic nucleosides, antiviral APIs, and chiral terpene analogs.

Introduction & Mechanistic Rationale

The (1S,2S,5R)-bicyclo[3.1.0]hexane scaffold is a privileged chiral building block in modern medicinal chemistry. It is most notably utilized to lock the conformation of carbocyclic nucleosides into the "North" (pseudosugar) antipode, a structural feature that drastically enhances the binding affinity and metabolic stability of antiviral agents against HIV and HBV.

Achieving high enantiopurity of the bicyclo[3.1.0]hexan-2-ol core via classical chemical resolution is notoriously inefficient. However, biocatalysis—specifically lipase-catalyzed asymmetric acetylation—provides a highly enantioselective, scalable, and environmentally benign alternative. As demonstrated by[1], the kinetic resolution of the racemic diol precursor, 4-(tert-butyldiphenylsilamethoxy)-1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-ol, can be elegantly achieved using a double-acetylation strategy.

The Causality of the Biocatalytic Design

• Enzyme Selection: Pseudomonas fluorescens lipase (e.g., Lipase AK) is selected for its highly specific active site geometry. It easily acetylates the primary hydroxyl group of both enantiomers but strictly discriminates at the sterically hindered secondary hydroxyl group (C2 position).

• Enantiodivergence: The enzyme completely acetylates the (1R,2R,5S) enantiomer to a (+)-diacetate , while the steric bulk of the (1S,2S,5R) configuration prevents access to the C2 hydroxyl, stalling the reaction at the (-)-monoacetate stage.

• Irreversible Acyl Transfer: Vinyl acetate is utilized as the acyl donor. The transesterification is rendered irreversible because the leaving group, vinyl alcohol, immediately tautomerizes into acetaldehyde, driving the reaction equilibrium forward.

Biocatalytic Resolution Pathway

The following workflow illustrates the enantiodivergent pathway and highlights a critical enzyme-catalyzed side reaction that must be managed during scale-up.

Caption: Lipase-catalyzed enantiodivergent double-acetylation pathway and the acetaldehyde-driven side reaction.

Experimental Protocol: Lipase-Catalyzed Asymmetric Acetylation

This protocol is designed as a self-validating system. By monitoring the distinct polarity shifts between the monoacetate and diacetate, researchers can ensure the kinetic resolution is proceeding with high fidelity.

Materials Required

• Substrate: (±)-4-(tert-butyldiphenylsilamethoxy)-1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-ol

• Enzyme: Lipase AK (Pseudomonas fluorescens)

• Reagents: Vinyl acetate (anhydrous), Tetrahydrofuran (THF, anhydrous)

• Additives: 4Å Molecular Sieves (activated)

Step-by-Step Methodology

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 mmol of the racemic diol substrate in 50 mL of anhydrous THF.

• Acyl Donor Addition: Add 50.0 mmol (5 equivalents) of anhydrous vinyl acetate to the solution.

• Moisture & Byproduct Scavenging: Introduce 2.0 g of activated 4Å molecular sieves. This helps maintain anhydrous conditions and partially mitigates acetaldehyde accumulation.

• Enzyme Introduction: Add 1.0 g of Lipase AK powder.

• Incubation: Seal the flask lightly (or equip with a drying tube to allow acetaldehyde to vent) and incubate at 37 °C with gentle orbital shaking (200 rpm).

• Self-Validating Monitoring (TLC): Monitor the reaction strictly via TLC (Silica gel 60 F254; Mobile phase: Hexane/EtOAc 3:1). Visualize using UV (254 nm) and Ceric Ammonium Molybdate (CAM) stain.

  • Observation: The (+)-diacetate will migrate significantly higher ( Rf​≈0.6 ) than the target (-)-monoacetate ( Rf​≈0.3 ). Terminate the reaction exactly when the starting diol is consumed to maximize the E -value.

• Workup: Filter the reaction mixture through a pad of Celite to remove the enzyme and molecular sieves. Wash the filter cake with excess THF. (Note: The enzyme can often be recovered, washed, and recycled).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude mixture via flash column chromatography (Hexane/EtOAc gradient) to isolate the pure (-)-monoacetate and (+)-diacetate.

Quantitative Data & Optimization Parameters

The following table summarizes the optimized parameters for the kinetic resolution, explaining the causality behind each variable to ensure maximum enantiomeric excess (>99% ee).

Parameter	Condition / Result	Mechanistic Rationale
Enzyme	Lipase AK (P. fluorescens)	The active site geometry perfectly accommodates the bicyclic ring while strictly rejecting the (1S,2S,5R) C2-hydroxyl due to steric hindrance[1].
Acyl Donor	Vinyl Acetate (5 eq.)	Ensures an irreversible transesterification reaction via the rapid tautomerization of the leaving vinyl alcohol into acetaldehyde.
Solvent	Anhydrous THF	Maintains high substrate solubility while preserving the functional tertiary structure of the lipase.
Temperature	37 °C	Provides the optimal thermodynamic balance between the reaction rate and the thermal stability of the enzyme.
Target Yield	46–48%	Kinetic resolution of a racemate strictly limits the maximum theoretical yield to 50% per enantiomer.
Enantiopurity	>99% ee	Absolute discrimination of the C2 secondary hydroxyl group yields pharmaceutical-grade chiral intermediates.

Analytical Validation Workflow

To guarantee the trustworthiness of the synthesized intermediate, a dual-validation approach using Chiral HPLC and Polarimetry is mandatory.

Caption: Self-validating analytical workflow for confirming the enantiopurity and configuration of the resolved monoacetate.

Troubleshooting: Mitigating Acetal Formation

A unique challenge in this specific biocatalytic pathway is the formation of an unusual acetal byproduct. As identified by[1], the byproduct acetaldehyde (generated from the vinyl acetate acyl donor) can trigger an enzyme-catalyzed side reaction, condensing with the unreactive (-)-monoacetate and reducing the overall yield.

Corrective Actions:

• Continuous Venting: Because acetaldehyde is highly volatile (bp 20.2 °C), running the reaction in an open system under a gentle sweep of inert gas (Nitrogen or Argon) or under a slight vacuum effectively removes the acetaldehyde before it can react.

• Alternative Acyl Donors: If venting is not feasible at scale, substituting vinyl acetate with isopropenyl acetate can be considered. This generates acetone instead of acetaldehyde, which is significantly less prone to forming acetals under these mild enzymatic conditions, though the overall reaction kinetics must be re-optimized.

References

• Yoshimura, Y., Moon, H. R., Choi, Y., & Marquez, V. E. (2002). Enantioselective synthesis of bicyclo[3.1.0]hexane carbocyclic nucleosides via a lipase-catalyzed asymmetric acetylation. Characterization of an unusual acetal byproduct. Journal of Organic Chemistry, 67(17), 5938-5945.[Link]

Sources

• 1. Enantioselective synthesis of bicyclo[3.1.0]hexane carbocyclic nucleosides via a lipase-catalyzed asymmetric acetylation. Characterization of an unusual acetal byproduct - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol Workflows &amp; Cyclopropane Ring Stability

Welcome to the Technical Support Center for bicyclo[3.1.0]hexane chemistry. This guide is designed for researchers and drug development professionals working with (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol and its stereoisomers—critical intermediates in the synthesis of conformationally locked nucleosides[1] and advanced antiviral therapeutics like Lenacapavir[2].

The most frequent incident reported by our users is the unintended cleavage of the cyclopropane ring during functionalization of the secondary alcohol. This guide provides root-cause analyses, thermodynamic baselines, and self-validating protocols to ensure the structural integrity of your bicyclic core.

Quantitative Data: Thermodynamic & Spectroscopic Baselines

Understanding the physical boundaries of the bicyclo[3.1.0]hexane system is the first step in preventing degradation. The table below summarizes the thermodynamic drivers of ring cleavage and the spectroscopic markers used to validate ring integrity.

Parameter	Value / Characteristic	Impact on Experimental Design
Cyclopropane Ring Strain	~27.5 kcal/mol	Creates a high thermodynamic driving force for ring-opening; reactions must be strictly kinetically controlled[3].
Acidic Cleavage Barrier	Low (< 15 kcal/mol)	Strict avoidance of strong Brønsted/Lewis acids is required. Reaction media must be buffered (pH > 7.5)[4].
Basic Cleavage Barrier	High (> 25 kcal/mol)	The core is stable under mild base, allowing for base-catalyzed protections and functionalizations[3].
Diagnostic NMR Shift ( 1 H)	δ -0.07 to 0.47 ppm	The presence of high-field multiplets confirms an intact cyclopropane ring; loss of these peaks indicates cleavage[5].

Support FAQs: Resolving Ring Cleavage

Q1: Why does the cyclopropane ring cleave during routine secondary alcohol oxidation?

Root Cause Analysis: The cyclopropane ring is highly strained due to its forced 60° bond angles, which require the C–C bonds to adopt high p-character (Walsh orbitals). These electron-rich, bent bonds are highly susceptible to electrophilic attack[3].

When the secondary alcohol is oxidized using unbuffered or harsh reagents (e.g., Jones reagent), acidic byproducts are generated. These acids protonate the substrate, triggering a rapid electrocyclic ring opening to relieve the ~27.5 kcal/mol of strain energy. This results in a non-classical carbocation that quickly resolves into thermodynamically stable, but undesired, cyclohexenyl or cyclopentyl derivatives[3].

Mechanistic divergence: Acid-catalyzed ring cleavage vs. buffered oxidation stability.

Q2: How do I successfully oxidize the alcohol without destroying the bicyclic core?

Solution: You must decouple the oxidation mechanism from acid generation. The Anelli oxidation (TEMPO-catalyzed oxidation using sodium hypochlorite) is the industry standard for this substrate[4]. By buffering the aqueous phase with dibasic potassium phosphate (K 2​ HPO 4​ ) to a pH of ~8.8, the reaction medium remains basic enough to prevent acid-catalyzed electrophilic cleavage, yet mild enough to avoid base-catalyzed epimerization of the resulting ketone[4].

Q3: What is the standard operating procedure (SOP) for this buffered oxidation?

Self-Validating Protocol: The following methodology has been validated on a multi-kilogram scale for bicyclo[3.1.0]hexan-2-ol derivatives[4].

Step-by-Step Methodology:

• Dissolution: Dissolve (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol in methyl tert-butyl ether (MTBE) (approx. 10 volumes).

• Buffer Addition: Add water followed by dibasic potassium phosphate (K 2​ HPO 4​ , 1.48 equiv) to establish a biphasic system. In-Process Control (IPC): Verify the aqueous phase pH is between 8.5 and 9.0.

• Temperature Control: Cool the reactor aggressively using a circulating chiller until the internal temperature is < 5 °C.

• Catalyst Initiation: Charge the reactor with TEMPO (2.5 mol %).

• Oxidant Dosing: Slowly add sodium hypochlorite (NaOCl, ~1.6 equiv) to the vigorously stirred mixture over 6 hours. Critical Parameter: The internal temperature must not exceed 5 °C to prevent thermal degradation.

• Quench & Extraction: Once complete, separate the phases, extract the aqueous layer with MTBE, and wash the combined organics with brine.

Self-Validation Check: The reaction is self-validating if the pH remains strictly > 8.5 throughout the NaOCl addition. Post-reaction, analyze the crude mixture via 1 H NMR. The persistence of the diagnostic multiplets at δ -0.07 to 0.47 ppm confirms the cyclopropane ring remains intact[5].

Step-by-step workflow for the buffered TEMPO oxidation of bicyclo[3.1.0]hexan-2-ol.

Q4: How should I approach protecting group (PG) chemistry for this substrate?

Solution: Avoid Lewis acids entirely. Reagents like TMSOTf or BF 3​ ·OEt 2​ , commonly used for etherification, will trigger carbocation-mediated ring opening[3]. Instead, rely exclusively on base-catalyzed protection strategies. For silyl ethers, use tert-butyldimethylsilyl chloride (TBSCl) with imidazole and DMAP in DMF. For benzyl ethers, use sodium hydride (NaH) and benzyl bromide (BnBr) in THF. Because the basic cleavage barrier is exceptionally high (> 25 kcal/mol), the bicyclo[3.1.0]hexane core is highly stable under these nucleophilic/basic conditions[3].

References

• [2] Development of a Scalable Synthetic Route to (1R,5R)-2,2-Dimethoxybicyclo[3.1.0]hexan-3-one: An Important Intermediate in the Synthesis of Lenacapavir. Organic Process Research & Development (ACS). URL:[Link]

• [4] A Practical and Scaleable Synthesis of 1R,5S-Bicyclo[3.1.0]hexan-2-one: The Development of a Catalytic Lithium 2,2,6,6-Tetramethylpiperidide (LTMP) Mediated Intramolecular Cyclopropanation of (R)-1,2-Epoxyhex-5-ene. Organic Process Research & Development (ACS). URL:[Link]

• [5] A Practical and Scaleable Synthesis of 1R,5S-Bicyclo[3.1.0]hexan-2-one (Supporting Information / Experimental Data). Organic Process Research & Development (ACS). URL:[Link]

• [1] Synthesis of conformationally locked carbocyclic nucleosides built on an oxabicyclo[3.1.0]hexane system. ResearchGate / Journal of Medicinal Chemistry. URL:[Link]

• [3] Studies in Bicyclo[3.1.0]hexane Methanolysis. Ring Opening of Activated Cyclopropanes under Acidic and Basic Conditions. The Journal of Organic Chemistry (ACS). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Development of a Scalable Synthetic Route to (1R,5R)-2,2-Dimethoxybicyclo[3.1.0]hexan-3-one: An Important Intermediate in the Synthesis of Lenacapavir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Catalyst Deactivation in (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol Synthesis

Welcome to the Advanced Synthesis Support Center. This guide is specifically designed for process chemists and drug development professionals scaling the synthesis of (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol. This chiral bicyclic scaffold is a critical intermediate in the development of conformationally locked nucleoside analogues and targeted therapeutics.

The transformation relies on the highly stereoselective intramolecular cyclopropanation of (S)-1,2-epoxyhex-5-ene. While historically requiring superstoichiometric amounts of strong base, modern scalable routes utilize a highly efficient catalytic cycle driven by 2,2,6,6-tetramethylpiperidine (TMP) and a stoichiometric organolithium reagent[1]. Understanding the kinetic and thermodynamic boundaries of this catalytic system is essential for preventing catalyst deactivation and byproduct formation[2].

Module 1: Mechanistic Insights into the TMP/LTMP Catalytic Cycle

To troubleshoot this reaction, one must first understand the causality of the catalytic cycle. The "catalyst" in this system is the bulky amine TMP. When n-BuLi is slowly introduced to the system, it rapidly deprotonates TMP to form Lithium 2,2,6,6-tetramethylpiperidide (LTMP)[2]. LTMP then performs an α -lithiation on the epoxide, generating a highly reactive carbenoid intermediate and simultaneously releasing TMP back into the cycle[1]. The carbenoid rapidly undergoes intramolecular insertion into the tethered alkene to form the lithium alkoxide of the desired bicyclic product[2].

Catalyst deactivation or "bypass" occurs when the rate of n-BuLi addition exceeds the rate of the LTMP-mediated epoxide deprotonation, allowing the highly nucleophilic n-BuLi to attack the epoxide directly.

Figure 1: TMP/LTMP catalytic cycle and competing n-BuLi bypass pathways.

Module 2: Troubleshooting FAQs

Q: Why am I observing high levels of direct alkylation byproducts (e.g., dec-1-en-5-ol derivatives) instead of the desired bicyclic alcohol? A: This is the classic signature of "catalyst bypass." n-BuLi is a strong nucleophile, whereas LTMP is a non-nucleophilic strong base. If n-BuLi is added too quickly, it cannot be intercepted by the catalytic amount of TMP fast enough. The excess n-BuLi accumulates and directly attacks the epoxide via nucleophilic ring-opening[2]. Solution: Strictly control the addition rate of n-BuLi using a calibrated syringe pump (minimum 4-hour addition time for scale-up) and ensure vigorous stirring to prevent localized high concentrations of n-BuLi.

Q: My conversion stalls at 60-70% despite full addition of n-BuLi, and no alkylated byproducts are seen. What causes this premature deactivation? A: This indicates irreversible consumption of the stoichiometric base (n-BuLi) or the active catalyst (LTMP) by an external electrophile—most commonly, moisture. Because the reaction operates with substoichiometric TMP (often 0.25 equivalents), any trace water in the solvent will irreversibly protonate LTMP or consume n-BuLi. Once the organolithium is depleted, the cycle stalls[1]. Solution: Validate that your solvent (MTBE) and starting epoxide have a water content of <50 ppm via Karl Fischer titration before initiating the reaction.

Q: How does solvent choice affect the LTMP catalytic cycle and overall yield? A: Solvent polarity directly dictates the aggregation state of LTMP. In non-polar solvents like hexanes, LTMP forms stable tetrameric or hexameric aggregates, which drastically reduces its kinetic basicity and slows down the critical α -lithiation step[1]. Methyl tert-butyl ether (MTBE) is the optimal solvent because it weakly coordinates the lithium ions, breaking down the aggregates into highly reactive dimers/monomers without being so polar that it promotes side reactions.

Q: Can I substitute TMP with a cheaper amine catalyst like diisopropylamine (DIPA)? A: Absolutely not. The success of this catalytic cycle relies entirely on the extreme steric bulk of TMP. If DIPA is used, the resulting LDA (Lithium diisopropylamide) is not sufficiently hindered and will act as a nucleophile, attacking the epoxide directly rather than exclusively acting as a base[2].

Module 3: Data Center - Catalyst Loading & Solvent Effects

The following table summarizes the causal relationship between catalyst loading, solvent environment, and reaction efficiency based on foundational process development data[1].

Entry	TMP (equiv)	Organolithium (equiv)	Solvent	Yield (%)	Observation / Causality
1	1.00	n-BuLi (2.0)	MTBE	95	Stoichiometric baseline; highly efficient but poor atom economy.
2	0.50	n-BuLi (1.1)	MTBE	95	Optimal catalytic loading; robust against trace moisture.
3	0.25	n-BuLi (1.1)	MTBE	85 - 91	Standard scalable loading; requires strict addition rate control.
4	0.05	n-BuLi (1.1)	MTBE	63	Catalyst starvation; cycle breaks down due to trace impurities.
5	0.50	n-HexylLi (1.1)	Hexanes	80	Poor performance; LTMP aggregates reduce kinetic basicity.

Module 4: Self-Validating Experimental Protocol

To ensure high fidelity during scale-up, utilize the following self-validating protocol for the catalytic intramolecular cyclopropanation.

Objective: Conversion of (S)-1,2-epoxyhex-5-ene to (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol using 0.25 equiv TMP.

Step 1: System Preparation & Drying Charge a dry, inerted reactor with (S)-1,2-epoxyhex-5-ene (1.0 equiv) and 2,2,6,6-tetramethylpiperidine (TMP, 0.25 equiv) in anhydrous MTBE (5 volumes). Validation Checkpoint 1: Perform Karl Fischer titration on the mixture. Moisture must be <50 ppm. If >50 ppm, the catalytic LTMP will prematurely quench. Add molecular sieves or re-distill reagents if validation fails.

Step 2: Temperature Equilibration Cool the vigorously stirred solution to an internal temperature ( Tint​ ) of 0 to -5 °C using a cryostat.

Step 3: Stoichiometric Base Addition Begin dropwise addition of n-BuLi (2.5 M in hexanes, 1.1 equiv) via a programmed syringe pump over exactly 4.0 hours. Validation Checkpoint 2: Monitor Tint​ continuously. The lithiation of TMP is highly exothermic. If Tint​ exceeds 0 °C, the system is accumulating unreacted n-BuLi. Automatically pause the addition until Tint​ returns to -5 °C to prevent direct epoxide alkylation.

Step 4: Reaction Monitoring After complete addition, stir the mixture for an additional 30 minutes at 0 °C. Validation Checkpoint 3: Pull a 0.1 mL aliquot, quench in wet MTBE, and analyze by GC-FID. The reaction is self-validating if the ratio of product to starting material is >95:5. Critical: If significant unreacted epoxide remains, do NOT add more n-BuLi; the catalyst has deactivated. Proceed to the troubleshooting workflow.

Step 5: Quench and Workup Quench the reaction mixture by the slow addition of 3 M HCl (0.5 equiv) or an aqueous dibasic potassium phosphate buffer, maintaining Tint​ < 10 °C[1]. Separate the phases, back-extract the aqueous layer with MTBE, and concentrate the combined organics under vacuum (<30 °C pot temperature) to yield the product.

Module 5: Troubleshooting Workflow

Figure 2: Troubleshooting logic for stalled cyclopropanation reactions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Flow Chemistry Technical Support Center: Scale-Up of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol

Welcome to the Technical Support Center. This guide is designed for researchers, process scientists, and drug development professionals scaling up the synthesis of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol , a critical chiral intermediate in the production of modern antiviral therapeutics (such as Lenacapavir).

The most industrially relevant pathway to this bicyclic scaffold is the Hodgson cyclopropanation, which utilizes lithium 2,2,6,6-tetramethylpiperidide (LTMP) to mediate the intramolecular cyclization of (S)-1,2-epoxyhex-5-ene[1]. While highly stereoselective, the extreme exotherms, moisture sensitivity, and instability of the transient carbenoid intermediate make batch scale-up hazardous and low-yielding. Transitioning to continuous flow resolves these issues through superior heat and mass transfer.

Below, you will find our self-validating experimental protocols, quantitative scale-up metrics, and an in-depth troubleshooting FAQ to ensure your flow campaigns succeed.

Mechanistic Workflow & Reactor Design

The continuous flow setup is designed to isolate the highly exothermic LTMP generation from the sensitive α-lithiation and cyclopropanation steps.

Continuous flow reactor workflow for LTMP-mediated intramolecular cyclopropanation.

Self-Validating Continuous Flow Protocol

To ensure reproducibility and safety, do not proceed to subsequent phases without passing the built-in validation checks.

Phase 1: System Pre-Conditioning & Validation

Causality: LTMP is a highly reactive, moisture-sensitive base. Residual water in the reactor lines will prematurely quench the LTMP back to TMP, altering the stoichiometry and leaving unreacted epoxide.

• Flush the entire continuous flow reactor network (PTFE or Hastelloy tubing) with anhydrous MTBE for 30 minutes at the target operational flow rate.

• Collect 10 mL of the reactor effluent under an argon atmosphere.

• Self-Validation Check: Perform Karl Fischer (KF) titration on the effluent. Do not initiate reagent pumps unless the moisture content is strictly < 0.2 wt% [2]. If > 0.2 wt%, continue flushing with azeotropically dried MTBE.

Phase 2: Reagent Preparation

• Stream A (Base Precursor): Prepare a 0.2 M solution of 2,2,6,6-tetramethylpiperidine (TMP) in anhydrous MTBE under inert atmosphere.

• Stream B (Lithiation Agent): Utilize commercially available n-Butyllithium (n-BuLi, 2.5 M in hexanes).

• Stream C (Substrate): Prepare a 0.2 M solution of (S)-1,2-epoxyhex-5-ene in anhydrous MTBE.

Phase 3: Continuous Processing

• In-Situ LTMP Generation: Pump Stream A and Stream B into T-Mixer 1. Maintain the cooling bath for T-Mixer 1 at -10 °C to safely dissipate the heat of the acid-base reaction.

  • Self-Validation Check: Monitor the external surface temperature of T-Mixer 1 using an IR sensor. A stable, localized exotherm confirms continuous LTMP generation. If the temperature drops to ambient, halt the epoxide feed immediately to prevent unreacted substrate accumulation.

• Carbenoid Formation & Cyclization: Direct the freshly generated LTMP stream and Stream C (Epoxide) into T-Mixer 2 (also maintained at -10 °C).

• Residence Time: Route the combined mixture through the Residence Time Unit (RTU) maintained at 0 °C. Adjust flow rates to achieve a residence time of 15–30 minutes, allowing complete intramolecular insertion of the α-lithiated carbenoid[1].

• In-Line Quench: Introduce an aqueous NH₄Cl stream at the end of the RTU via a cross-junction to immediately quench unreacted organolithium species, followed by an in-line phase separator.

Troubleshooting & FAQs

Q1: Why do I observe sudden pressure spikes and reactor blockages during the LTMP-mediated cyclopropanation in flow? A: Causality: The reaction generates lithium alkoxide intermediates as the cyclopropanation proceeds. In non-polar solvent mixtures (like MTBE/hexanes) at sub-zero temperatures (-10 °C to 0 °C), the solubility of these alkoxides drops drastically, causing them to precipitate and foul the micro-channels. Solution: Implement acoustic irradiation (ultrasound) across the Residence Time Unit (RTU) to prevent particle agglomeration. Alternatively, slightly increase the MTBE-to-hexane ratio to improve alkoxide solubility, provided it does not compromise the stereoselectivity of the carbenoid insertion.

Q2: The yield of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol drops significantly upon scaling up the flow rate, with a surge in 5-hexenal byproduct. What is happening? A: Causality: The α-lithiation of the epoxide forms a highly reactive transient carbenoid. If heat dissipation in the mixing zone is insufficient—which occurs when increased flow rates exceed the heat exchange capacity of the reactor—localized temperature spikes occur. Thermal degradation of the α-lithiated epoxide leads to a rearrangement into an aldehyde (e.g., 5-hexenal) rather than the desired intramolecular cyclopropanation[3]. Solution: Enhance heat transfer by utilizing micro-structured mixers (e.g., split-and-recombine designs) rather than simple T-mixers. Ensure the chiller capacity is scaled proportionally to the increased thermal load of the higher flow rate.

Q3: Can I use a strictly stoichiometric amount of LTMP in continuous flow, or is an excess required like in batch? A: Causality: In traditional batch processes, a significant excess of LTMP (up to 2-3 equivalents) is often required to compensate for localized quenching by ambient moisture and poor mixing[3]. In a rigorously dried, closed continuous flow system with superior micromixing, mass transfer is highly efficient. Solution: You can reduce the LTMP stoichiometry to 1.1 – 1.2 equivalents in flow. This not only reduces the cost of raw materials but also minimizes the exothermic load during the in-line quench phase.

Quantitative Scale-Up Metrics

The transition from batch to continuous flow provides distinct advantages in thermal management and process intensification.

Table 1: Scale-Up Metrics: Batch vs. Continuous Flow for Bicyclo[3.1.0]hexan-2-ol Synthesis

Parameter	Batch Process (10 L)	Continuous Flow (Pilot)	Mechanistic Impact / Advantage
Heat Transfer Area/Volume	< 10 m²/m³	> 500 m²/m³	Rapid dissipation of LTMP generation exotherm.
Mixing Time	> 5 seconds	< 50 milliseconds	Prevents localized concentration gradients and aldehyde rearrangement.
Moisture Tolerance	Highly susceptible	Controlled via closed system	Eliminates ambient moisture ingress during reagent addition.
Target Yield (%)	45 – 56%[2]	78 – 85%	Suppression of thermal rearrangement to aldehyde byproducts.
Space-Time Yield	~0.05 kg/L/h	> 1.2 kg/L/h	Continuous processing allows massive throughput in small volumes.

References

1.[2] Title : Development of a Scalable Synthetic Route to (1R,5R)-2,2-Dimethoxybicyclo[3.1.0]hexan-3-one: An Important Intermediate in the Synthesis of Lenacapavir Source : ACS Publications URL : 2

2.[1] Title : A Practical and Scaleable Synthesis of 1R,5S-Bicyclo[3.1.0]hexan-2-one: The Development of a Catalytic Lithium 2,2,6,6-Tetramethylpiperidide (LTMP) Mediated Intramolecular Cyclopropanation of (R)-1,2-Epoxyhex-5-ene Source : ACS Publications URL : 1

3.[3] Title : Intramolecular Cyclopropanation of Unsaturated Terminal Epoxides Source : ACS Publications URL : 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Benchmarking chiral transition metal catalysts for (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol production

An in-depth technical evaluation for the synthesis of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol , a highly strained, conformationally locked chiral building block critical in the development of modern therapeutics, including nucleoside analogues and targeted antiviral agents[1].

As a Senior Application Scientist, selecting the optimal catalytic route requires balancing enantioselectivity, atom economy, and process scalability. This guide benchmarks the leading chiral transition metal catalysts and provides self-validating experimental frameworks to ensure reproducible stereocontrol.

Strategic Evaluation of Catalytic Pathways

The synthesis of the (1S,2S,5R)-bicyclo[3.1.0]hexane scaffold traditionally relies on either the asymmetric reduction of a bicyclic ketone or the direct asymmetric construction of the cyclopropane ring[2]. We benchmark three primary transition-metal-catalyzed strategies:

• Asymmetric Transfer Hydrogenation (ATH): Utilizing Ru(II) diamine complexes (Noyori-type) to reduce (1S,5R)-bicyclo[3.1.0]hexan-2-one.

• Rhodium-Catalyzed Cycloisomerization: Utilizing Rh N-Heterocyclic Carbene (NHC) complexes for the tandem hetero-[5 + 2] cycloaddition of vinylic oxiranes[3].

• Dirhodium-Catalyzed C-H Insertion: Utilizing chiral dirhodium tetracarboxylates (e.g., Rh₂(S-DOSP)₄) for the intramolecular cyclopropanation of diazo ketones.

Catalytic pathways to the (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol scaffold.

Mechanistic Causality: Why Ru(II)-ATH Dominates Scalability

While Rh-catalyzed cyclopropanation builds the ring and stereocenters simultaneously, it often requires hazardous diazo precursors or complex oxirane substrates[3]. Conversely, Asymmetric Transfer Hydrogenation (ATH) using RuCl(p-cymene)[(S,S)-TsDPEN] operates on a readily available bicyclic ketone[4].

The causality behind ATH's near-perfect stereocontrol lies in its outer-sphere concerted mechanism . The Ru-H and the N-H of the TsDPEN ligand simultaneously interact with the ketone's C=O carbon and oxygen. The rigid cis-fused cyclopropane ring of the substrate sterically shields one face, synergizing perfectly with the chiral pocket created by the bulky p-cymene and tosyl groups of the catalyst. This dual-bias system (substrate control + catalyst control) exclusively delivers the hydride to the less hindered face, establishing the 2S hydroxyl configuration with >99% ee.

Outer-sphere mechanism of Ru(II)-catalyzed asymmetric transfer hydrogenation.

Quantitative Benchmarking Matrix

The following table synthesizes experimental performance data across the primary transition metal alternatives, utilizing a non-transition metal (LTMP) approach as a baseline for process chemistry context[5].

Catalyst System	Precursor	Reaction Type	Yield (%)	ee (%)	dr (cis:trans)	Scalability / Notes
RuCl(p-cymene)[(S,S)-TsDPEN]	(1S,5R)-Bicyclo[3.1.0]hexan-2-one	Asymmetric Transfer Hydrogenation	>92	>99	>98:2	High. Mild conditions, scalable to multi-kg[4].
Rh-NHC Complex	Vinylic Oxiranes	Cycloisomerization	85–91	95	>99:1	Moderate. Excellent atom economy, high catalyst cost[3].
Rh₂(S-DOSP)₄	Diazo Ketones	Intramolecular C-H Insertion	75–80	88–92	90:10	Low. Diazo handling limits industrial scale-up.
LTMP (Baseline)	(R)-1,2-Epoxyhex-5-ene	Intramolecular Cyclopropanation	85	N/A*	>99:1	High. Requires cryogenic conditions (-10°C)[5].

*Enantiopurity is dictated by the chiral pool starting material rather than the catalyst.

Self-Validating Experimental Protocol: Ru(II)-Catalyzed ATH

To ensure scientific integrity, the following protocol for the synthesis of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol via Ru(II)-ATH is designed as a self-validating system . It incorporates critical In-Process Controls (IPCs) to verify causality at each step.

Reagents & Materials

• Substrate: (1S,5R)-Bicyclo[3.1.0]hexan-2-one (1.0 equiv, 100 mmol)

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 mol%)[4]

• Hydride Source: Formic acid / Triethylamine azeotropic mixture (5:2 ratio, 3.0 equiv)

• Solvent: Dichloromethane (DCM) or neat (depending on concentration requirements)

Standard operating procedure for Ru(II)-catalyzed ATH workflow.

Step-by-Step Methodology

• System Preparation (Inertion): Purge a 250 mL Schlenk flask with dry N₂ for 15 minutes. Causality: Ru(II) active hydride species are highly susceptible to oxidative degradation; strict exclusion of O₂ prevents catalyst deactivation.

• Catalyst Activation: Charge the flask with (1S,5R)-Bicyclo[3.1.0]hexan-2-one (9.6 g, 100 mmol) and RuCl(p-cymene)[(S,S)-TsDPEN] (318 mg, 0.5 mmol). Add 50 mL of anhydrous DCM.

• Hydride Introduction: Slowly add the HCOOH/Et₃N (5:2) azeotrope (13 mL) dropwise over 15 minutes at 0°C to control the initial exotherm.

  • Validation Checkpoint 1: The solution will transition from a dark orange/red to a deep purple/black, visually confirming the formation of the active 16-electron Ru-hydride intermediate.

• Reaction Propagation: Warm the mixture to 25–30°C and stir for 12–16 hours.

  • Validation Checkpoint 2 (IPC): Sample 50 µL, quench in water/EtOAc, and analyze the organic layer via GC-FID. The reaction is deemed complete when unreacted ketone is <1.0 Area%. The use of HCOOH drives the reaction to completion through the irreversible release of CO₂, avoiding the equilibrium limitations seen with isopropanol-based ATH.

• Quench and Isolation: Cool to 0°C and slowly quench with 50 mL of saturated aqueous NaHCO₃ (Caution: vigorous CO₂ evolution). Extract the aqueous layer with EtOAc (3 × 50 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Stereochemical Validation:

  • Validation Checkpoint 3: Analyze the crude product via Chiral SFC (Supercritical Fluid Chromatography) using a Chiralpak AD-H column. The (1S,2S,5R) isomer should elute with >99% ee and >98:2 dr compared to the trans-isomer.

Conclusion & Strategic Recommendations

For the production of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol, Ru(II)-catalyzed Asymmetric Transfer Hydrogenation remains the gold standard. It bypasses the safety hazards of diazo chemistry (Rh-C-H insertion) and the cryogenic requirements of LTMP-mediated cyclopropanation[5]. By leveraging the irreversible thermodynamic driving force of formic acid decomposition and the precise spatial geometry of the TsDPEN ligand, researchers can achieve near-perfect stereocontrol in a highly scalable, self-validating system.

Sources

• 1. Enantioselective synthesis of bicyclo[3.1.0]hexane carbocyclic nucleosides via a lipase-catalyzed asymmetric acetylation. Characterization of an unusual acetal byproduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. WO2019161280A1 - Methods and intermediates for preparing a therapeutic compound useful in the treatment of retroviridae viral infection - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Comparative Reactivity Profile: (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol vs. Standard Cyclopentanols

As drug development increasingly relies on conformationally restricted scaffolds to improve target affinity and metabolic stability, bicyclic systems like (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol have emerged as vital bioisosteres for standard cyclopentanols. The fusion of a cyclopropane ring onto the cyclopentane core fundamentally alters the molecule's steric profile, conformational flexibility, and electronic reactivity.

This guide provides an objective, data-driven comparison of these two systems, focusing on solvolytic stability, oxidation kinetics, and stereoselective functionalization to aid researchers in scaffold selection.

Structural and Conformational Foundations

Cyclopentanol exists in a dynamic equilibrium of rapidly interconverting envelope and half-chair conformations. This inherent flexibility allows the hydroxyl group to adopt pseudo-equatorial or pseudo-axial positions to minimize steric clashes during chemical reactions.

In contrast, (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol is conformationally locked. The cyclopropane fusion enforces a rigid, V-shaped geometry. This rigidity creates two distinct faces: a highly accessible exo face and a sterically shielded endo face. Furthermore, the C2 hydroxyl group is situated directly adjacent to the cyclopropane ring, setting the stage for unique stereoelectronic interactions. The Walsh orbitals of the cyclopropane ring can donate electron density into adjacent empty p-orbitals, significantly altering the stability of reactive intermediates[1].

Mechanistic Divergence: Solvolysis and Carbocation Dynamics

The most striking reactivity difference between these two alcohols lies in their behavior under solvolytic conditions (SN1/E1 pathways).

• Standard Cyclopentanols : Activation of the hydroxyl group (e.g., conversion to a mesylate) followed by solvolysis generates a localized, secondary cyclopentyl cation. This intermediate typically undergoes simple nucleophilic trapping or elimination to yield standard cyclopentene derivatives.

• Bicyclo[3.1.0]hexan-2-ol : Solvolysis of bicyclo[3.1.0]hexan-2-yl derivatives is dramatically accelerated due to anchimeric assistance. Departure of the leaving group generates a non-classical cyclopropylcarbinyl cation. This intermediate is heavily stabilized by the adjacent cyclopropane ring but is highly prone to skeletal rearrangement to relieve ring strain, triggering ring expansion to yield rearranged cyclohexenyl derivatives[1].

Fig 1. Mechanistic divergence in solvolysis between cyclopentyl and bicyclo[3.1.0]hexyl systems.

Oxidation Kinetics and Steric Approach Control

When subjected to standard oxidation (e.g., Swern or Dess-Martin periodinane), both alcohols successfully convert to their respective ketones. However, the oxidation of (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol is often utilized strategically in synthesis to access the corresponding ketone, which serves as a versatile, sterically biased intermediate[2].

The rigid bicyclic ketone exhibits profound diastereoselectivity in subsequent nucleophilic additions. The cyclopropane ring effectively blocks the endo trajectory, forcing nucleophiles to attack exclusively from the exo face. Cyclopentanone, lacking this steric bias, typically yields mixtures of diastereomers unless bulky chiral auxiliaries are employed.

Comparative Quantitative Data Summary

ParameterStandard Cyclopentanol(1S,2S,5R)-Bicyclo[3.1.0]hexan-2-olCausality / Mechanistic DriverConformationFlexible (Envelope/Half-chair)Rigid (Locked V-shape)Fused cyclopropane ring prevents pseudorotation.Relative Solvolysis Rate ( krel​ )Baseline (1x)Accelerated (~ 102 104 x)Hyperconjugative stabilization by cyclopropane Walsh orbitals[1].Solvolysis ProductsDirect substitution / CyclopenteneRearranged cyclohexenyl derivativesCyclopropylcarbinyl rearrangement driven by ~27 kcal/mol strain relief[1].Nucleophilic Addition to KetoneLow diastereoselectivityHigh exo-selectivity (>95:5)Endo face is sterically shielded by the cyclopropane bridge.Optimal Synthesis RouteCommercial / Simple reductionIntramolecular cyclopropanationRequires specific LTMP-mediated cyclization of epoxides[3],[2].

Experimental Protocols: Self-Validating Reactivity Profiling

To empirically validate the reactivity differences, researchers can deploy the following self-validating protocols to measure kinetic solvolysis and sterically controlled acylation.

Protocol A: Comparative Solvolysis Kinetics via in-situ NMR

Objective: Quantify the rate of leaving group departure and observe the cyclopropylcarbinyl rearrangement in real-time.

• Substrate Preparation : Synthesize the methanesulfonate (mesylate) derivatives of both cyclopentanol and (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol using methanesulfonyl chloride (1.2 eq), triethylamine (1.5 eq), and DMAP (0.1 eq) in anhydrous DCM at 0 °C. Isolate via rapid silica gel filtration to prevent premature degradation.

• Solvolysis Setup : Dissolve 0.1 mmol of each purified mesylate in 0.6 mL of deuterated acetic acid (CD3CO2D) containing 0.15 mmol of sodium acetate (acting as a buffer).

• Kinetic Monitoring : Transfer the solutions to standard NMR tubes. Monitor the reaction at 25 °C using 1H NMR spectroscopy, acquiring spectra every 5 minutes for 2 hours.

• Data Analysis : Track the disappearance of the α-proton signal (CH-OMs). For the bicyclic system, simultaneously monitor the appearance of the alkene protons (~5.5 ppm) corresponding to the rearranged cyclohexenyl products. Calculate the first-order rate constants ( k1​ ) to validate the anchimeric acceleration.

Fig 2. Self-validating experimental workflow for kinetic profiling of solvolysis reactions.

Protocol B: Steric Approach Control in Esterification

Objective: Demonstrate the steric shielding effect of the cyclopropane ring on the C2 hydroxyl group.

• Reaction : In parallel vials, dissolve 0.5 mmol of cyclopentanol and 0.5 mmol of (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol in 2 mL of anhydrous pyridine.

• Acylation : Add 0.55 mmol of a bulky acylating agent, such as pivaloyl chloride (trimethylacetyl chloride), dropwise at room temperature.

• Quench & Analyze : After 4 hours, quench the reactions with saturated aqueous NaHCO3, extract with ethyl acetate, and analyze the crude mixture via GC-MS.

• Validation : The conversion rate for the bicyclic alcohol will be significantly lower compared to cyclopentanol, validating the steric hindrance imposed by the rigid bicyclic framework.

Conclusion

While standard cyclopentanols offer synthetic simplicity, the (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol scaffold provides researchers with a powerful tool for conformational restriction and stereocontrol. The inherent strain and unique orbital overlaps of the cyclopropane ring not only accelerate ionization pathways but also dictate strict stereochemical outcomes in functionalization, making it a highly valuable motif in modern drug discovery and complex atom-economic molecule synthesis[3].

References

• The cyclopropylcarbinyl route to γ-silyl carbocations Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Intramolecular Cyclopropanation of Unsaturated Terminal Epoxides Source: Organic Chemistry Portal URL:[Link]

• A Practical and Scaleable Synthesis of 1R,5S-Bicyclo[3.1.0]hexan-2-one: The Development of a Catalytic Lithium 2,2,6,6-Tetramethylpiperidide (LTMP) Mediated Intramolecular Cyclopropanation... Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• An Atom-Economic Synthesis of Bicyclo[3.1.0]hexanes by Rhodium N-Heterocyclic Carbene-Catalyzed Diastereoselective Tandem Hetero-[5 + 2] Cycloaddition/Claisen Rearrangement Reaction... Source: Journal of the American Chemical Society URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reproducibility of Enzymatic Kinetic Resolution of (1S,2S,5R)-Bicyclo[3.1.0]hexan-2-ol Across Different Lipases: A Comparative Guide

Introduction & Mechanistic Causality

The bicyclo[3.1.0]hexane scaffold is a privileged structural motif utilized in medicinal chemistry to lock the conformation of carbocyclic nucleosides into the antipodal "North" envelope. This conformational restriction is a critical determinant for the biological activity of antiviral agents—such as North-methanocarbathymidine (N-MCT)—which selectively target viral thymidine kinases[1].

The synthesis of these conformationally locked nucleosides relies on the scalable production of enantiomerically pure (1S,2S,5R)-bicyclo[3.1.0]hexan-2-ol and its protected derivatives. While classical resolution via adenosine deaminase (ADA) hydrolysis is viable, lipase-catalyzed asymmetric acetylation offers a more general, efficient, and cost-effective route[2].

The Causality of the Acyl Donor: Vinyl acetate is universally selected as the acyl donor in these kinetic resolutions. The enzymatic transesterification yields vinyl alcohol, which rapidly and irreversibly tautomerizes into acetaldehyde. This thermodynamic sink powerfully drives the reaction to completion. However, this generates a specific reproducibility challenge: the in situ generated acetaldehyde can trigger an unusual, enzyme-catalyzed acetal-forming side reaction that consumes the unreactive (-)-monoacetate/alcohol enantiomer, thereby skewing the mass balance and lowering the overall yield[2].

Enzymatic kinetic resolution pathway of bicyclo[3.1.0]hexan-2-ol highlighting the acetal side reaction.

Comparative Performance of Lipases

The choice of lipase dictates not only the enantiomeric ratio ( E -value) but also the propensity for side-product formation. The steric bulk of the gem-dimethyl or siloxy-substituted bicyclo[3.1.0]hexane core requires an enzyme with a highly accommodating active site[3].

• Amano Lipase PS (Burkholderia cepacia): Exhibits exceptional enantiomeric discrimination for the bicyclo[3.1.0]hexane system, selectively acetylating the (+)-enantiomer. However, Lipase PS is also highly active in catalyzing the undesired acetalization between the unreacted (-)-alcohol and acetaldehyde[2].

• Lipase AK (Pseudomonas fluorescens): Provides an excellent balance of conversion (~44%) and optical purity for diol variants of the bicyclo[3.1.0]hexane scaffold, making it highly reproducible for specific 4′-substituted nucleoside precursors[4].

• Novozym 435 (CALB, Candida antarctica Lipase B): Known for its robust stability in organic solvents. While it provides high E -values for less hindered secondary alcohols, the steric bulk of the bicyclic core can lead to prolonged reaction times compared to Lipase PS[3].

Quantitative Comparison of Biocatalysts

Lipase Biocatalyst	Source Organism	Optimal Acyl Donor	Typical Conversion ( c )	Enantiomeric Ratio ( E )	Acetal Byproduct Risk
Amano Lipase PS	Burkholderia cepacia	Vinyl Acetate	49–50%	> 100	High (without scavengers)
Lipase AK	Pseudomonas fluorescens	Vinyl Acetate	~44%	> 80	Moderate
Novozym 435	Candida antarctica	Isopropenyl Acetate	45–50%	> 50	Low

Self-Validating Experimental Protocol

To ensure high reproducibility, the following protocol is designed as a self-validating system for the kinetic resolution of racemic 4-(tert-butyldiphenylsilamethoxy)-1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-ol using Lipase PS.

Step 1: Substrate Preparation Dissolve 10.0 mmol of the racemic bicyclo[3.1.0]hexan-2-ol derivative in 50 mL of anhydrous diisopropyl ether (DIPE). Causality: DIPE provides the optimal log P (~1.9) to maintain the hydration shell of the lipase while ensuring complete substrate solubility.

Step 2: Acyl Donor & Scavenger Addition Add 30.0 mmol (3.0 equiv) of vinyl acetate. Critically, add 2.0 g of activated 4Å molecular sieves to the reaction flask. Causality: Molecular sieves act as an internal control to scavenge moisture and physically adsorb trace acetaldehyde, effectively suppressing the acetal-forming side reaction[2].

Step 3: Biocatalyst Loading Introduce 500 mg of Amano Lipase PS (immobilized on diatomite). Ensure the enzyme has been pre-equilibrated to a thermodynamic water activity ( aw​ ) of ~0.4 to prevent sudden drops in catalytic activity upon addition to the anhydrous solvent.

Step 4: Incubation & Monitoring Incubate the suspension at 27–30 °C under orbital shaking (150 rpm). Monitor the reaction via chiral HPLC (e.g., Chiralpak AD-H column, 8% EtOH/hexanes, 254 nm)[5]. Validation Check: The reaction is self-validating when the conversion reaches exactly 50%. At this thermodynamic checkpoint, the enantiomeric excess of the product ( eep​ ) and the remaining substrate ( ees​ ) must both exceed 98%. If ees​ stalls below 90%, the enzyme has deactivated.

Step 5: Quenching & Isolation Filter the reaction mixture through a Celite pad to remove the immobilized enzyme and molecular sieves. Wash the pad with ethyl acetate (2 × 20 mL) and concentrate the filtrate under reduced pressure.

Step 6: Purification Separate the fast-reacting (+)-acetate from the slow-reacting (-)-alcohol via silica gel flash chromatography using a gradient elution of hexanes/ethyl acetate.

Troubleshooting & Reproducibility Insights

• Acetal Byproduct Mitigation: If the yield of the unreactive (-)-alcohol is consistently lower than the (+)-acetate, acetaldehyde accumulation is the culprit. Switching the acyl donor from vinyl acetate to isopropenyl acetate (which yields inert acetone as a byproduct) eliminates the acetal side reaction entirely, though it requires a 20-30% longer reaction time.

• Enzyme Hydration Management: Lipases require a critical monolayer of water to maintain their active, open-lid conformation. Over-drying the solvent with excessive molecular sieves can strip this hydration layer, leading to a sudden drop in catalytic activity. Always use precisely measured, freshly activated sieves rather than an arbitrary excess.

References

• A greener enantioselective synthesis of the antiviral agent North-methanocarbathymidine (N-MCT) from 2-deoxy-d-ribose Source: PubMed Central (NIH) URL:[Link][1]

• Enantioselective synthesis of bicyclo[3.1.0]hexane carbocyclic nucleosides via a lipase-catalyzed asymmetric acetylation. Characterization of an unusual acetal byproduct Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][2]

• Synthesis and Resolution of 4′-Substituted Nucleosides with Potential Antiviral and Antisense Strategies Source: The Journal of Organic Chemistry (ACS Publications) URL:[4]

• Stereochemistry of terpene derivatives. Part 6: Chemoenzymatic synthesis of chiral bicyclo[3.1.0]hexane derivatives with olfactory properties Source: Tetrahedron: Asymmetry (Elsevier) URL:[Link][3]

• Supporting Information: Enantioselective Kinetic Resolution Data Source: Wiley-VCH URL:[Link][5]

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• 2. Enantioselective synthesis of bicyclo[3.1.0]hexane carbocyclic nucleosides via a lipase-catalyzed asymmetric acetylation. Characterization of an unusual acetal byproduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
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